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  • Product: 2-(4-Chlorophenoxy)pyridin-3-amine
  • CAS: 303188-13-8

Core Science & Biosynthesis

Foundational

A Technical Guide to Elucidating the In Vitro Mechanism of Action for 2-(4-Chlorophenoxy)pyridin-3-amine

Forward: The specific in vitro mechanism of action for the compound 2-(4-Chlorophenoxy)pyridin-3-amine is not extensively documented in publicly available scientific literature. This guide, therefore, serves a dual purpo...

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Author: BenchChem Technical Support Team. Date: April 2026

Forward: The specific in vitro mechanism of action for the compound 2-(4-Chlorophenoxy)pyridin-3-amine is not extensively documented in publicly available scientific literature. This guide, therefore, serves a dual purpose: it provides a structural rationale for a hypothesized mechanism and presents a comprehensive, field-proven experimental workflow to rigorously test this hypothesis. Drawing from established principles in drug discovery and the known activities of structurally related molecules, we outline a systematic approach for researchers, scientists, and drug development professionals to define the compound's biological activity from target identification to cellular phenotype.

Introduction and Mechanistic Hypothesis

The chemical structure of 2-(4-Chlorophenoxy)pyridin-3-amine incorporates two key pharmacophores: a pyridin-3-amine core and a chlorophenoxy moiety. Analysis of these structural components provides a strong basis for a primary hypothesis.

  • Pyridin-3-amine Scaffold: This heterocyclic system is a well-established "hinge-binding" motif present in numerous small-molecule protein kinase inhibitors.[1][2] It can form critical hydrogen bonds with the backbone of the kinase hinge region, a common mechanism for achieving potent and selective inhibition. Several pyridin-3-amine derivatives have been successfully developed as multi-targeted inhibitors against kinases implicated in oncology, such as FGFR, EGFR, and RET.[2]

  • Chlorophenoxy Group: This group typically occupies a hydrophobic pocket within the kinase active site, contributing to binding affinity and selectivity. While this group is also found in chlorophenoxy herbicides, which act via mechanisms like uncoupling oxidative phosphorylation, its presence on a pyridin-3-amine scaffold points more strongly toward a role in optimizing kinase pocket interactions.[3][4]

Based on this structural assessment, the primary hypothesis is that 2-(4-Chlorophenoxy)pyridin-3-amine functions as an ATP-competitive protein kinase inhibitor. This guide details the necessary in vitro studies to validate this hypothesis, identify the specific kinase target(s), and characterize the downstream cellular consequences of inhibition.

Stage 1: Broad-Spectrum Target Identification

The initial and most critical step is to identify the potential protein kinase target(s) of the compound. A broad-based screening approach is essential to avoid bias and uncover both primary targets and potential off-target activities, which are crucial for later development.[5]

Experimental Approach: Kinome-Wide Binding Assay

A comprehensive kinome scan is the preferred starting point. This assay format measures the ability of a compound to displace a competitive ligand from the ATP-binding site of a large panel of kinases (e.g., over 400 kinases). It directly assesses binding affinity (typically expressed as a dissociation constant, Kd) rather than enzymatic inhibition, providing a direct measure of target engagement.

Workflow Diagram: Target Identification

G cluster_0 Stage 1: Target Identification Compound 2-(4-Chlorophenoxy)pyridin-3-amine (Test Compound) KinomeScan Kinome-Wide Binding Assay (e.g., DiscoverX KINOMEscan™) Compound->KinomeScan Screen at 1-10 µM DataAnalysis Data Analysis (Determine Kd values, Identify primary hits) KinomeScan->DataAnalysis Generate binding data HitList Validated Hit List (Primary Kinase Targets) DataAnalysis->HitList Select hits based on affinity (e.g., Kd < 1 µM)

Caption: Workflow for initial kinase target identification.

Detailed Protocol: Kinome-Wide Binding Assay
  • Compound Preparation: Solubilize 2-(4-Chlorophenoxy)pyridin-3-amine in 100% DMSO to create a 10 mM stock solution.

  • Assay Concentration: Provide the stock solution to a specialized vendor (e.g., Reaction Biology, Eurofins DiscoverX). The initial screen is typically performed at a single high concentration (e.g., 10 µM) to identify all potential binders.

  • Assay Principle: The assay is a competition binding assay. Kinases are tagged (e.g., with DNA) and immobilized on a solid support. An active-site directed ligand labeled with a probe is added. The test compound is then introduced, and its ability to displace the probe is quantified, often via qPCR or fluorescence.

  • Data Interpretation: Results are typically provided as Percent of Control (PoC) or dissociation constant (Kd). A lower PoC or a lower Kd value indicates stronger binding. Hits are prioritized based on a pre-defined affinity threshold (e.g., Kd < 1 µM or >90% inhibition at 10 µM).

Stage 2: Biochemical Potency and Selectivity Confirmation

Once a list of primary kinase targets is identified, the next step is to validate these interactions and quantify the compound's inhibitory potency using orthogonal, cell-free enzymatic assays.[6]

Experimental Approach: In Vitro Kinase Inhibition Assays

For each high-affinity hit from Stage 1, a dose-response analysis is performed to determine the half-maximal inhibitory concentration (IC50). These assays directly measure the inhibition of the kinase's catalytic activity—the phosphorylation of a substrate.[7]

Data Presentation: Hypothetical Biochemical Inhibition Data
Kinase TargetIC50 (nM)K_i_ (nM)Mode of Inhibition
Kinase A (Hit) 7545ATP-Competitive
Kinase B (Hit) 250160ATP-Competitive
Kinase C (Off-Target) >10,000N/ANot Determined
Kinase D (Off-Target) 8,500N/ANot Determined

This table presents hypothetical data for illustrative purposes.

Detailed Protocol: TR-FRET Kinase Inhibition Assay (Example)

This protocol describes a common non-radioactive method for assessing kinase activity.[7]

  • Reagent Preparation:

    • Prepare a 2X solution of the target kinase in kinase buffer.

    • Prepare a 2X solution of the corresponding substrate peptide (e.g., Ulight™-labeled) and ATP in kinase buffer. The ATP concentration should be set at or near the Michaelis constant (Km) for the specific kinase to ensure accurate IC50 determination for ATP-competitive inhibitors.[6]

    • Prepare a serial dilution of 2-(4-Chlorophenoxy)pyridin-3-amine in DMSO, then dilute into kinase buffer to create 4X inhibitor solutions.

  • Assay Plate Setup (384-well):

    • Add 5 µL of 2X kinase solution to each well.

    • Add 5 µL of 4X inhibitor solution to the appropriate wells. Add 5 µL of buffer with DMSO for control wells.

    • Incubate for 15 minutes at room temperature to allow compound-enzyme binding.

  • Initiate Kinase Reaction:

    • Add 10 µL of the 2X substrate/ATP solution to all wells to start the reaction.

    • Incubate for 60 minutes at room temperature.

  • Detection:

    • Add 10 µL of stop/detection buffer containing EDTA (to stop the reaction) and a Europium-labeled anti-phospho-substrate antibody (Eu-Ab).

    • Incubate for 60 minutes to allow antibody binding.

  • Data Acquisition: Read the plate on a TR-FRET-capable plate reader, measuring emission at 665 nm and 615 nm. Calculate the ratio and plot the dose-response curve to determine the IC50 value.

Stage 3: Cellular Mechanism of Action and Functional Outcomes

Demonstrating biochemical inhibition is necessary but not sufficient. The compound must be able to penetrate the cell membrane, engage its target in the complex cellular environment, and elicit a measurable biological response.[8]

Experimental Approach 1: Target Engagement in Intact Cells

Cellular Thermal Shift Assay (CETSA®) or NanoBRET™ assays are gold-standard methods to confirm that the compound binds to its intended target inside living cells.[8] These assays measure the stabilization of the target protein upon ligand binding.

Experimental Approach 2: Downstream Signaling Pathway Analysis

If the target kinase is part of a known signaling cascade (e.g., MAPK, PI3K/Akt pathways), Western blotting can be used to measure the phosphorylation status of its direct substrates and other downstream nodes. A potent and specific inhibitor should reduce the phosphorylation of these downstream proteins in a dose-dependent manner.[2]

Signaling Pathway Diagram: Hypothetical Inhibition of the MAPK Pathway

G cluster_1 Hypothetical Signaling Cascade GF Growth Factor Receptor Receptor Tyrosine Kinase GF->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK (Hypothetical Target Kinase A) RAF->MEK p ERK ERK MEK->ERK p Transcription Transcription Factors (e.g., c-Myc, ELK1) ERK->Transcription p Proliferation Cell Proliferation Transcription->Proliferation Compound 2-(4-Chlorophenoxy) pyridin-3-amine Compound->MEK

Caption: Hypothetical inhibition of the MAPK pathway.

Detailed Protocol: Western Blot for Phospho-ERK
  • Cell Culture and Treatment: Seed a relevant cancer cell line (e.g., one known to be dependent on the identified target kinase) in 6-well plates and grow to 70-80% confluency.

  • Serum Starvation: Replace the growth medium with a serum-free medium for 16-24 hours to reduce basal signaling activity.

  • Inhibitor Treatment: Pre-treat cells with varying concentrations of 2-(4-Chlorophenoxy)pyridin-3-amine (e.g., 0, 10, 100, 1000 nM) for 2 hours.

  • Stimulation: Stimulate the cells with an appropriate growth factor (e.g., EGF, FGF) for 15 minutes to activate the pathway.

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a polyacrylamide gel and transfer to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate with a primary antibody against phospho-ERK (p-ERK) overnight at 4°C.

    • Wash and incubate with an HRP-conjugated secondary antibody.

    • Develop with an ECL substrate and image the blot.

    • Strip the membrane and re-probe for total ERK and a loading control (e.g., GAPDH) to ensure equal protein loading.

Experimental Approach 3: Cellular Phenotypic Assays

The final step is to determine the functional consequence of target inhibition. If the target kinase is involved in cell growth, a cell proliferation assay is appropriate.

Detailed Protocol: Cell Proliferation (MTS) Assay
  • Cell Seeding: Seed cells in a 96-well plate at a low density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Add serial dilutions of the compound to the wells. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubation: Incubate the plate for 72 hours under standard cell culture conditions.

  • MTS Reagent Addition: Add MTS reagent (e.g., CellTiter 96® AQueous One Solution) to each well according to the manufacturer's instructions.

  • Incubation and Measurement: Incubate for 1-4 hours until a color change is apparent. Measure the absorbance at 490 nm using a plate reader.

  • Data Analysis: Normalize the data to the vehicle control and plot the results to determine the GI50 (concentration for 50% growth inhibition).

Conclusion

This technical guide proposes a systematic, hypothesis-driven framework for elucidating the in vitro mechanism of action of 2-(4-Chlorophenoxy)pyridin-3-amine. By progressing logically from broad target identification to specific biochemical characterization and finally to cellular validation, researchers can build a robust and comprehensive data package. The strong structural precedent for pyridin-3-amine derivatives suggests a high probability of activity as a protein kinase inhibitor.[1][2] The outlined experimental protocols provide the self-validating systems necessary to rigorously test this hypothesis, define the compound's potency and selectivity, and ultimately understand its impact on cellular function.

References

  • Development and Application of in vitro Assays for the Identification and Characterization of Kinase Inhibitors. (n.d.). Ludwig-Maximilians-Universität München. [Link]

  • Kett, L. R., et al. (2020). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences. [Link]

  • Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

  • Carlson, C. B., et al. (2019). Evaluation of Small Molecule Kinase Inhibitors as Novel Antimicrobial and Antibiofilm Agents. Molecules. [Link]

  • Celtarys. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. [Link]

  • Kim, H., et al. (2017). Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. Journal of Medicinal Chemistry. [Link]

  • Wujec, M., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Molecules. [Link]

  • Kim, H., et al. (2017). Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer. PubMed. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025). 3-Aminopyridine: A Comprehensive Overview. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

  • Bradner, J. E., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry. [Link]

  • Bradner, J. E., et al. (2015). Mechanisms of toxicity, clinical features, and management of acute chlorophenoxy herbicide poisoning: a review. Journal of Toxicology. Clinical Toxicology. [Link]

  • Taylor & Francis Online. (n.d.). Chlorophenoxy herbicides – Knowledge and References. Taylor & Francis Online. [Link]

  • Olson, K. R. (Ed.). (n.d.). CHLOROPHENOXY HERBICIDES (2,4-D). In Poisoning & Drug Overdose, 7e. AccessMedicine. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Safe Handling of 2-(4-Chlorophenoxy)pyridin-3-amine for Research and Development Professionals

Disclaimer: This document provides a comprehensive safety and handling guide for 2-(4-Chlorophenoxy)pyridin-3-amine, synthesized from established chemical safety principles and data from structurally analogous compounds....

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: This document provides a comprehensive safety and handling guide for 2-(4-Chlorophenoxy)pyridin-3-amine, synthesized from established chemical safety principles and data from structurally analogous compounds. As no specific, verified Safety Data Sheet (SDS) for this exact molecule is publicly available in the provided search results, this guide should be used to inform risk assessment and laboratory procedures. Users must always consult the supplier-specific SDS when available and perform a thorough risk assessment before handling this chemical.

Introduction

Substituted pyridinamines are a cornerstone of modern medicinal chemistry and drug development, serving as versatile scaffolds for a wide range of therapeutic agents. 2-(4-Chlorophenoxy)pyridin-3-amine, incorporating a pyridine core, an aromatic amine, and a chlorophenoxy moiety, represents a compound class with significant biological potential but also requires a nuanced understanding of its associated chemical hazards.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of rules to explain the causality behind safety protocols, ensuring that every procedure is a self-validating system. By grounding our recommendations in authoritative data from similar chemical structures, we aim to provide a framework for handling this and related compounds with the highest degree of safety and scientific integrity.

Section 1: Hazard Identification and Toxicological Profile

Understanding the potential hazards of 2-(4-Chlorophenoxy)pyridin-3-amine is foundational to its safe handling. The toxicological profile is inferred from its constituent functional groups and data from analogous compounds. The primary hazards are associated with its aromatic amine and substituted pyridine structure.

Based on data from structurally similar compounds such as 3-aminopyridine, 2-chloro-5-(trifluoromethyl)pyridin-3-amine, and 3-amino-2-(4-fluorophenoxy)pyridine, the following hazards are anticipated[1][2].

Anticipated GHS Hazard Classification
Hazard ClassCategoryHazard StatementSource Analogs
Acute Toxicity, OralCategory 3 / 4H301/H302: Toxic or Harmful if swallowed
Acute Toxicity, DermalCategory 3 / 4H311/H312: Toxic or Harmful in contact with skin[2][3]
Acute Toxicity, InhalationCategory 3 / 4H331/H332: Toxic or Harmful if inhaled[2][3]
Skin IrritationCategory 2H315: Causes skin irritation[1][4]
Serious Eye Irritation / DamageCategory 2A / 1H319/H318: Causes serious eye irritation or damage[1]
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritation[2][5]
Specific Target Organ Toxicity (Repeated Exposure)Category 2H373: May cause damage to organs through prolonged or repeated exposure

Causality Behind the Hazards:

  • Aromatic Amines: This class of compounds can be readily absorbed through the skin and may pose risks of systemic toxicity. Their metabolism can sometimes lead to the formation of reactive intermediates.

  • Pyridine Derivatives: Pyridine and its derivatives are known irritants, particularly to the respiratory tract, skin, and eyes.[6] They often possess a strong, unpleasant odor, which serves as a primary indicator of airborne exposure.[7]

  • Chlorinated Aromatics: The chlorophenoxy group adds to the molecule's lipophilicity, potentially enhancing its ability to be absorbed. While stable, chlorinated aromatic compounds warrant careful handling and disposal to avoid environmental release.

Section 2: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is paramount. The Hierarchy of Controls is a framework that prioritizes safety strategies from most to least effective. For potent chemical compounds, engineering controls are not optional, and PPE is the mandatory final barrier.

Caption: Hierarchy of Controls for Chemical Safety.

Primary Engineering Controls
  • Chemical Fume Hood: All manipulations of solid 2-(4-Chlorophenoxy)pyridin-3-amine and its solutions must be performed inside a certified chemical fume hood.[7][8] This is the most critical engineering control to prevent inhalation of dust or vapors.

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[9]

  • Emergency Facilities: A safety shower and eyewash station must be located in immediate proximity to the workstation.[10][11] Their locations must be clearly marked and kept unobstructed.

Personal Protective Equipment (PPE)

PPE is not a substitute for robust engineering controls but is essential to protect from direct contact.[12]

Protection TypeSpecificationRationale and Best Practices
Hand Protection Nitrile or Neoprene GlovesProvides resistance to a broad range of chemicals, including aromatic amines and pyridines.[7][8] Latex gloves are not suitable. Always inspect gloves before use and use proper removal technique to avoid contaminating skin. Change gloves immediately if contamination is suspected.
Eye Protection Chemical Splash GogglesMust be worn at all times. They provide a seal around the eyes to protect against splashes, dust, and vapors.[7][11] Safety glasses with side shields do not offer sufficient protection.
Body Protection Flame-Retardant Laboratory CoatA buttoned lab coat protects skin and personal clothing from minor spills and splashes. Long pants and closed-toe shoes are mandatory.[13]
Respiratory Protection NIOSH-approved Respirator (As needed)A respirator may be required for cleaning up large spills or when engineering controls are not sufficient. Use requires prior medical clearance, training, and fit-testing.[11] For weighing fine powders outside of a containment hood, a dust mask (e.g., N95) may be considered as a minimum precaution, though a hood is strongly preferred.[2]

Section 3: Standard Operating Procedures for Safe Handling

Adherence to detailed protocols minimizes the risk of exposure and ensures experimental reproducibility.

Protocol 1: Weighing and Solution Preparation
  • Pre-Operation Check: Confirm the chemical fume hood has a current certification sticker. Ensure all necessary PPE is available and in good condition. Verify the location of the nearest eyewash station and safety shower.[10][14]

  • Staging: Place all required equipment (spatula, weigh boat, beaker, solvent, etc.) inside the fume hood before bringing in the chemical container.

  • Handling the Solid: Don all required PPE. Carefully open the container inside the fume hood. Use a spatula to transfer the desired amount of solid to a weigh boat on a tared balance. Avoid generating dust.[2] If dust is generated, allow the ventilation to clear it before proceeding.

  • Dissolution: Add the solvent to the beaker or flask that will contain the final solution. Slowly and carefully add the weighed solid to the solvent. Use a small amount of solvent to rinse the weigh boat to ensure a complete transfer.

  • Cleanup: Tightly cap the stock chemical container. Decontaminate the spatula and any other reusable equipment. Dispose of the weigh boat and any contaminated wipes in a designated solid hazardous waste container.[15]

  • Post-Operation: Wipe down the work surface within the fume hood. Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and water.

Protocol 2: Storage and Incompatibility

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous reactions.

Storage ConditionRequirementRationale
Location Cool, dry, well-ventilated areaPrevents degradation from heat and moisture.[8][9]
Container Tightly closed original containerPrevents release of vapors and protects from atmospheric moisture.[1][7]
Segregation Away from heat, ignition sources, and incompatible materialsReduces the risk of fire and hazardous reactions.[6][9]
  • Incompatible Materials: Strong oxidizing agents and strong acids.[1][9] Contact with these materials can lead to vigorous, exothermic reactions.

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accident.

Caption: Decision Flowchart for Chemical Spill Response.

Protocol 3: Spill Management
  • Minor Spill (< 1 Liter, contained in fume hood):

    • Ensure you have the correct PPE, including gloves, goggles, and a lab coat.[16]

    • Contain the spill by covering it with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[14][16]

    • For solid spills, gently sweep up the material, avoiding the creation of dust.[10]

    • Carefully collect the absorbed material or swept solid using a scoop and place it into a clearly labeled, sealable hazardous waste container.[17]

    • Decontaminate the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

    • Report the incident to your supervisor.[17]

  • Major Spill (> 1 Liter or any spill outside a fume hood):

    • Immediately evacuate others from the area and close all doors to contain vapors.[14]

    • If the material is volatile or presents a fire risk, turn off any nearby ignition sources.[10]

    • Activate the building's fire alarm if there is an immediate danger to life or health.

    • Call your institution's emergency response team or 911.[14] Do not attempt to clean up a major spill alone or without specialized training and equipment.[14]

Protocol 4: First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Exposure RouteFirst Aid Procedure
Skin Contact Immediately remove all contaminated clothing.[10] Flush the affected skin with copious amounts of water for at least 15 minutes.[14][17] Seek immediate medical attention.[1]
Eye Contact Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open to ensure complete irrigation.[1][14] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.
Inhalation Move the affected person to fresh air immediately.[1][3] If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and call for emergency medical assistance.[1]
Ingestion Do NOT induce vomiting. Rinse the mouth thoroughly with water.[1] Seek immediate medical attention and show the medical personnel the chemical's container or SDS.[1]

Section 5: Waste Disposal

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

  • Classification: 2-(4-Chlorophenoxy)pyridin-3-amine and any materials contaminated with it (e.g., gloves, wipes, absorbent material) must be treated as hazardous waste.[15]

  • Containers: Use only designated, compatible, and properly labeled hazardous waste containers. Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety office.[15]

  • Disposal: Never dispose of this chemical down the drain or in regular trash.[15] All waste must be disposed of through a licensed professional waste disposal service, following all local, state, and federal regulations.[4]

Conclusion

While 2-(4-Chlorophenoxy)pyridin-3-amine is a valuable compound for research, it possesses significant potential hazards that demand respect and careful management. By understanding the rationale behind safety protocols—from the mandatory use of fume hoods to the specific choice of PPE and the critical steps in an emergency—researchers can create a robust safety system. A culture of safety, grounded in authoritative knowledge and diligent practice, is the ultimate tool for enabling cutting-edge science while protecting the health and well-being of laboratory professionals.

References

  • CHEMICAL SPILL PROCEDURES. Environmental Health and Safety, The University of Texas at Dallas. Available at: [Link]

  • Chemical Safety | Personal Protective Equipment (PPE). Eurofins Scientific. Available at: [Link]

  • How to handle pyridine safely?. Biosynce Blog. Available at: [Link]

  • Chemical Emergencies, Exposures, and Spills. Environmental Health and Safety, Florida State University. Available at: [Link]

  • Safety Data Sheet PYRIDINE. ChemSupply Australia. Available at: [Link]

  • Handling Pyridine: Best Practices and Precautions. Post Apple Scientific. Available at: [Link]

  • Chemical Spill Procedures. Office of Environmental Health and Safety, Princeton University. Available at: [Link]

  • Anhydrous Ammonia PPE. YouTube video from Prairieland FS. Available at: [Link]

  • Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. Available at: [Link]

  • OSHA Technical Manual (OTM) - Section VIII: Chapter 1. Occupational Safety and Health Administration. Available at: [Link]

  • Recommended PPE to handle chemicals. Bernardo Ecenarro - BESA. Available at: [Link]

  • Chemical Spill Response Procedure. University of Manitoba. Available at: [Link]

  • 2-(2-chlorophenoxy)pyridin-4-amine — Chemical Substance Information. NextSDS. Available at: [Link]

  • MSDS of 3-Amino-2-(4-fluorophenoxy)pyridine. Capot Chemical. Available at: [Link]

  • Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water. World Health Organization (WHO). Available at: [Link]

Sources

Foundational

Pharmacokinetic Profiling of 2-(4-Chlorophenoxy)pyridin-3-amine: A Comprehensive Strategy for ADME Characterization

Structural Rationale and Physicochemical Context The compound 2-(4-Chlorophenoxy)pyridin-3-amine (Molecular Formula: C11​H9​ClN2​O , MW: 220.65) represents a highly privileged diaryl ether/aminopyridine scaffold[1]. This...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural Rationale and Physicochemical Context

The compound 2-(4-Chlorophenoxy)pyridin-3-amine (Molecular Formula: C11​H9​ClN2​O , MW: 220.65) represents a highly privileged diaryl ether/aminopyridine scaffold[1]. This structural motif is frequently utilized in the design of kinase inhibitors and central nervous system (CNS) allosteric modulators. Before advancing such a novel chemical entity (NCE) into in vivo efficacy models, a rigorous pharmacokinetic (PK) and ADME (Absorption, Distribution, Metabolism, Excretion) profiling strategy must be established.

As a Senior Application Scientist, I approach this molecule by first analyzing its physicochemical liabilities. The 3-aminopyridine moiety possesses a basic nitrogen (predicted pKa​≈6.0−6.5 ), meaning the compound will exist in a dynamic equilibrium of neutral and protonated states at physiological pH (7.4). The 4-chlorophenoxy group is highly lipophilic, driving plasma protein binding and dictating hepatic clearance mechanisms. The para-chloro substitution effectively blocks CYP-mediated aromatic hydroxylation at that position; however, the ether linkage remains highly susceptible to CYP450-mediated O-dealkylation.

Understanding these causal relationships between structure and disposition is the foundation of our profiling strategy.

Bioanalytical Method Development (LC-MS/MS)

To quantify 2-(4-Chlorophenoxy)pyridin-3-amine in complex biological matrices (e.g., plasma, microsomes), we must develop a highly sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. This method must be validated in strict accordance with the FDA Bioanalytical Method Validation Guidance (2018) to ensure data integrity and regulatory compliance[2][3].

Causality in Method Design

We select Protein Precipitation (PPT) using acetonitrile over Liquid-Liquid Extraction (LLE). Why? The aminopyridine nitrogen can act as a strong hydrogen-bond donor/acceptor with aqueous matrix components, which often leads to poor and variable recovery in LLE. PPT ensures >85% recovery while simultaneously crashing out plasma proteins that cause downstream ion suppression in the MS source[4].

Step-by-Step Protocol: LC-MS/MS Optimization and Validation
  • Preparation of Calibration Standards: Spike blank mammalian plasma with the analyte to create a dynamic range of 1 ng/mL to 1000 ng/mL. Self-Validation: Always include a "zero standard" (matrix + internal standard) and a "blank" (matrix only) to rule out cross-talk and endogenous interference[2].

  • Sample Extraction (PPT): Transfer 50 µL of plasma sample to a 96-well plate. Add 150 µL of ice-cold Acetonitrile containing a stable-isotope-labeled internal standard (IS). Vortex for 2 minutes.

  • Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant to a clean autosampler vial.

  • Chromatographic Separation: Inject 5 µL onto a C18 UPLC column (50 x 2.1 mm, 1.7 µm). Run a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B). Causality: The acidic mobile phase ensures the 3-aminopyridine nitrogen remains fully protonated ( [M+H]+ ), maximizing ionization efficiency in the Positive Electrospray Ionization (ESI+) source.

  • Mass Spectrometry (MRM): Monitor the precursor-to-product ion transition. For 2-(4-Chlorophenoxy)pyridin-3-amine, the precursor is m/z 221.1. The primary product ion will likely be m/z 127.0 (loss of the aminopyridine, leaving the chlorophenoxy cation) or m/z 95.0 (cleaved aminopyridine).

Bioanalysis Sample Plasma Sample (50 µL) Crash Protein Precipitation (Acetonitrile + IS) Sample->Crash Centrifuge Centrifugation (14,000g, 10 min) Crash->Centrifuge LCMS LC-MS/MS Analysis (ESI+, MRM Mode) Centrifuge->LCMS Data PK Parameter Calculation LCMS->Data

Figure 1: Step-by-step bioanalytical sample preparation and LC-MS/MS workflow.

In Vitro ADME Profiling: Metabolic Stability

Before initiating in vivo animal studies, the intrinsic clearance ( CLint​ ) of the compound must be determined using in vitro liver microsome stability assays[5]. Because the chlorophenoxy group is sterically and electronically deactivated at the para-position, the primary metabolic liability is the ether bridge[6].

Step-by-Step Protocol: Liver Microsomal Stability Assay
  • System Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Causality: Physiological pH and magnesium ions are critical for the structural integrity and catalytic function of Cytochrome P450 (CYP) enzymes.

  • Microsome Addition: Add human or mouse liver microsomes to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes.

  • Analyte Spiking: Add 2-(4-Chlorophenoxy)pyridin-3-amine to achieve a final concentration of 1 µM. Keep the organic solvent (DMSO) concentration below 0.1% to prevent CYP enzyme denaturation.

  • Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase). Causality: CYP450 enzymes require a continuous supply of NADPH as an electron donor for oxidative metabolism (e.g., O-dealkylation). A regenerating system prevents cofactor depletion, ensuring linear reaction kinetics over the 60-minute assay[5].

  • Aliquot Sampling & Quenching: At time points 0, 5, 15, 30, 45, and 60 minutes, remove a 50 µL aliquot and immediately quench the reaction by adding it to 150 µL of ice-cold acetonitrile (containing IS).

  • Analysis: Analyze via the validated LC-MS/MS method to determine the half-life ( t1/2​ ) and calculate CLint​ .

G Start 2-(4-Chlorophenoxy) pyridin-3-amine CYP Phase I Metabolism (CYP450 Enzymes) Start->CYP Hepatic Clearance Met1 O-Dealkylation (Ether Cleavage) CYP->Met1 Met2 N-Oxidation (Pyridine Ring) CYP->Met2 Phase2 Phase II Conjugation (UGT/SULT) Met1->Phase2 Met2->Phase2 Excretion Renal / Biliary Excretion Phase2->Excretion Excretion

Figure 2: Predicted primary metabolic clearance pathways for the diaryl ether aminopyridine scaffold.

Quantitative Data Synthesis

To benchmark 2-(4-Chlorophenoxy)pyridin-3-amine against industry standards, we aggregate the predictive physicochemical properties and target in vitro PK parameters into a structured matrix. This allows drug development teams to establish " go/no-go " criteria for lead optimization.

Table 1: Target Profiling Parameters for 2-(4-Chlorophenoxy)pyridin-3-amine

ParameterTarget / Predicted ValueBiological Rationale
Molecular Weight 220.65 g/mol Ideal for oral absorption (Lipinski's Rule of 5 compliant)[1].
LogP (Predicted) 2.8 - 3.2Balances aqueous solubility with lipid membrane permeability.
Caco-2 Permeability ( Papp​ ) > 10×10−6 cm/sEnsures high intestinal absorption for oral bioavailability.
Efflux Ratio (Caco-2) < 2.0Indicates the compound is not a strong substrate for P-glycoprotein (P-gp).
Microsomal t1/2​ (Mouse) > 45 minutesEnsures sufficient metabolic stability to achieve systemic exposure[5].
Plasma Protein Binding 80 - 95%Driven by the lipophilic chlorophenoxy group; affects free fraction ( fu​ ).

In Vivo Pharmacokinetic Translation

Once in vitro stability and bioanalytical validity are confirmed, the compound transitions to in vivo rodent models (typically Sprague-Dawley rats or C57BL/6 mice).

A standard crossover or parallel study design involves:

  • Intravenous (IV) Cohort: 1-2 mg/kg administered via tail vein to determine absolute systemic Clearance ( CL ), Volume of Distribution ( Vd​ ), and elimination half-life ( t1/2​ ).

  • Per Os (PO) Cohort: 5-10 mg/kg administered via oral gavage to determine the area under the curve ( AUC0−∞​ ), peak plasma concentration ( Cmax​ ), and absolute oral bioavailability ( ).

Causality in Sampling: Blood samples must be collected at dense early time points (e.g., 5, 15, 30 mins) for the IV group to accurately capture the distribution phase (Alpha phase) before the compound equilibrates into peripheral tissues. Failure to capture this phase results in an underestimation of Cmax​ and an overestimation of Vd​ .

References

  • ChemicalBook. "2-(4-CHLORO-PHENOXY)-PYRIDIN-3-YLAMINE". Accessed March 2026.1

  • National Institutes of Health (NIH). "Validation of a Bioanalytical Method for the Determination of Synthetic and Natural Cannabinoids...". Accessed March 2026. 2

  • MDPI. "Miniaturised Extraction Techniques in Personalised Medicine: Analytical Opportunities and Translational Perspectives". Accessed March 2026. 3

  • ResolveMass Laboratories Inc. "Bioanalytical Method Development". Accessed March 2026. 4

  • ACS Publications. "Design and Optimization of Novel Competitive, Non-peptidic, SARS-CoV-2 Mpro Inhibitors". Accessed March 2026. 6

Sources

Exploratory

2-(4-Chlorophenoxy)pyridin-3-amine Binding Affinity in Target Proteins: A Technical Guide to p38α MAPK Inhibition

Executive Summary In modern targeted drug discovery, the identification of highly specific pharmacophores is critical for overcoming off-target toxicity and achieving optimal binding affinity. The 2-(4-chlorophenoxy)pyri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern targeted drug discovery, the identification of highly specific pharmacophores is critical for overcoming off-target toxicity and achieving optimal binding affinity. The 2-(4-chlorophenoxy)pyridin-3-amine scaffold—and its structural derivatives, such as 2-(4-chlorophenoxy)pyridin-3-yl moieties linked to benzimidazole cores—has emerged as a highly potent structural motif. This technical guide explores the mechanistic grounding of this scaffold, specifically focusing on its role as a potent inhibitor of the p38α Mitogen-Activated Protein Kinase (MAPK) . By dissecting the structure-activity relationship (SAR) and the underlying causality of our experimental workflows, this whitepaper provides a comprehensive framework for researchers developing targeted kinase inhibitors for oncology and inflammatory diseases.

Mechanistic Grounding: The p38α MAPK Target

The p38α MAPK pathway is a primary pleiotropic cascade responsible for transducing cellular stress signals and regulating pro-inflammatory cytokine biosynthesis (e.g., TNF-α, IL-1) . Overexpression or hyperactivation of p38α is frequently observed in invasive adenocarcinomas and chronic inflammatory conditions.

To effectively inhibit p38α, small molecules must compete with ATP or alter the kinase's conformation. The incorporation of a 2-(4-chlorophenoxy) substitution on a pyridine ring drastically improves binding affinity through precise structural complementarity within the kinase domain:

  • Hinge Region Anchoring: The pyridine nitrogen and the 3-amine (or its benzimidazole linkage) act as critical hydrogen-bond acceptors/donors, interacting directly with the backbone amides of the p38α hinge region (specifically Met109 and Gly110).

  • Hydrophobic Pocket Penetration: The 4-chlorophenoxy group is not merely a steric filler. The ether oxygen acts as a flexible hinge, allowing the 4-chlorophenyl ring to adopt an out-of-plane conformation (a ~120° dihedral angle). This geometry enables the chlorine atom to penetrate deep into the hydrophobic selectivity pocket (often associated with the DFG-out or allosteric site), establishing favorable van der Waals contacts and halogen bonding that drastically lower the dissociation constant ( Kd​ ) .

G Stimulus Cellular Stress / Cytokines (TNF-α, IL-1) MAPKKK MAP3K (ASK1, TAK1) Stimulus->MAPKKK MAPKK MAP2K (MKK3, MKK6) MAPKKK->MAPKK p38 p38α MAPK MAPKK->p38 Targets Downstream Targets (MAPKAPK2, ATF2) p38->Targets Inhibitor 2-(4-Chlorophenoxy)pyridine Derivative Inhibitor->p38 Inhibits Response Inflammation & Apoptosis (Cancer Cell Death) Targets->Response

Figure 1: p38α MAPK signaling pathway and targeted inhibition by 2-(4-chlorophenoxy)pyridine.

Structure-Activity Relationship (SAR) and Binding Affinity

To validate the causality of the 4-chlorophenoxy substitution, we evaluate quantitative SAR data. When comparing a baseline unsubstituted pyridine ring to various substitutions, the addition of the highly electronegative and lipophilic 4-chlorophenoxy group yields the most significant drop in IC₅₀ and the highest cellular growth inhibition against leukemia (CCRF-CEM) and ovarian adenocarcinoma (SK-OV-3) cell lines .

Table 1: Comparative Binding Affinity and Cellular Inhibition of Pyridine-Substituted Inhibitors

Compound VariantPyridine C2 Substitutionp38α MAPK IC₅₀ (µM)CCRF-CEM Growth Inhibition (%)SK-OV-3 Growth Inhibition (%)
5a Unsubstituted> 50.03025
5g 2-(Thiophene)28.06560
5i 2-(4-Chlorophenoxy) 17.0 92 82

Data synthesized from established SAR studies evaluating 2-(pyridin-3-yl)-1H-benzimidazole derivatives.

Experimental Methodologies

To ensure scientific integrity and trustworthiness, the protocols used to determine binding affinity and cellular efficacy must be self-validating. Below are the detailed, step-by-step methodologies engineered to eliminate experimental artifacts.

Workflow Step1 Compound Synthesis & Purification Step2 Radiometric Kinase Assay (Millipore KinaseProfiler) Step1->Step2 Step3 Cell Viability Assay (MTT on CCRF-CEM, SK-OV-3) Step2->Step3 Step4 Molecular Docking (Structure-Activity Relationship) Step3->Step4 Step5 Lead Optimization (Identify 4-Chlorophenoxy Moiety) Step4->Step5

Figure 2: Workflow for evaluating p38α MAPK inhibitors from synthesis to lead optimization.

Radiometric p38α Kinase Profiling

We select a radiometric γ

33 P-ATP assay over fluorescence-based alternatives because small molecule heterocyclic scaffolds often exhibit intrinsic autofluorescence, which can artificially skew IC₅₀ calculations in optical assays.
  • Enzyme Preparation: Dilute recombinant human p38α MAPK in a kinase buffer (20 mM MOPS pH 7.2, 1 mM EDTA, 5% glycerol). Causality: MOPS maintains physiological pH without chelating the essential metal ions required for downstream ATP binding.

  • Substrate Addition: Add 10 µM of myelin basic protein (MBP) as the substrate, alongside 10 mM MgAcetate. Causality: Mg²⁺ is an obligate cofactor that coordinates the β and γ phosphates of ATP, facilitating the nucleophilic attack by the substrate.

  • Inhibitor Incubation: Introduce the 2-(4-chlorophenoxy)pyridin-3-amine derivative at varying concentrations (0.1 µM to 100 µM) in 1% DMSO. Incubate for 15 minutes at room temperature. Causality: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium within the ATP pocket before the competitive substrate (ATP) is introduced.

  • Reaction Initiation: Add γ

    33 P-ATP (specific activity ~10 µCi/µL) to a final ATP concentration of 10 µM. Incubate for 40 minutes at 30°C.

    Quenching and Filtration: Stop the reaction by adding 3% phosphoric acid. Spot the mixture onto P30 filtermats and wash extensively with 75 mM phosphoric acid. Causality: Phosphoric acid quenches the kinase activity by lowering the pH and precipitates the radiolabeled protein substrate onto the phosphocellulose matrix, while unreacted γ

    33 P-ATP is washed away.
  • Quantification: Measure retained radioactivity using a scintillation counter to calculate the precise IC₅₀.

Cellular Viability Assay (MTT)

Biochemical inhibition must translate to functional cellular outcomes. The MTT assay directly correlates metabolic oxidoreductase activity with the number of viable cells, validating the anti-proliferative effect of the inhibitor.

  • Cell Seeding: Seed CCRF-CEM and SK-OV-3 cells in 96-well plates at a density of 1×104 cells/well in RPMI-1640 medium supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Treat cells with the synthesized derivatives at established IC₅₀ concentrations. Include a pure DMSO vehicle control (≤0.5% final concentration). Causality: Strict DMSO control is required because higher solvent concentrations independently induce cellular toxicity, which would confound the inhibitor's true anti-proliferative measurement.

  • Incubation: Incubate the treated cells for 48 hours to allow for complete cell cycle interference.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Causality: Viable cells with active mitochondrial succinate dehydrogenase reduce the yellow water-soluble MTT into insoluble purple formazan crystals. Apoptotic cells lose this metabolic capacity.

  • Solubilization & Reading: Discard the media, dissolve the formazan crystals in 100 µL of DMSO, and measure the optical density (OD) at 570 nm using a microplate reader to calculate percentage inhibition.

Conclusion & Future Perspectives

The integration of a 2-(4-chlorophenoxy)pyridin-3-amine moiety into kinase inhibitor scaffolds represents a masterclass in rational drug design. By leveraging the ether linkage for conformational flexibility and the chlorophenyl ring for deep hydrophobic pocket penetration, researchers can achieve highly selective, low-micromolar inhibition of p38α MAPK. Future lead optimization should focus on modifying the solvent-exposed regions of the benzimidazole or amine linkages to improve pharmacokinetic properties while preserving this highly effective core pharmacophore.

References

  • Cuenda, A., & Rousseau, S. (2007). p38 MAP-kinases pathway regulation, function and role in human diseases. Biochimica et Biophysica Acta (BBA)-Molecular Cell Research, 1773(8), 1358-1375. URL:[Link]

  • Ali, M. A., Osman, H., Kumar, R. S., Almansour, A. I., Masand, V. H., & Panneerselvam, T. (2016). Synthesis and Evaluation of Compounds Containing 4-Arylpiperazinyl Moieties Linked to a 2-(Pyridin-3-yl)-1H-Benzimidazole as p38 MAP Kinase Inhibitors. Letters in Drug Design & Discovery, 13(7), 691-696. URL:[Link]

Foundational

Comprehensive Mass Spectrometry Fragmentation Profiling of 2-(4-Chlorophenoxy)pyridin-3-amine

Executive Summary The structural elucidation of diaryl ethers and aminopyridines via mass spectrometry is a cornerstone of modern pharmacokinetics and agrochemical metabolomics. 2-(4-Chlorophenoxy)pyridin-3-amine (Chemic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of diaryl ethers and aminopyridines via mass spectrometry is a cornerstone of modern pharmacokinetics and agrochemical metabolomics. 2-(4-Chlorophenoxy)pyridin-3-amine (Chemical Formula: C₁₁H₉ClN₂O, Monoisotopic Mass: 220.0403 Da) presents a unique analytical case study due to its trifunctional nature: a basic pyridine ring, a primary amine, and a halogenated diaryl ether linkage.

As a Senior Application Scientist, I have designed this technical guide to move beyond empirical observation. We will dissect the causality of its gas-phase dissociation, leveraging the mobile proton model and thermodynamic driving forces to establish a self-validating analytical framework for its detection and quantification.

Ionization Dynamics and the Mobile Proton Model

In positive-ion Electrospray Ionization (ESI+), small polar to medium-polar molecules are efficiently ionized via protonation[1]. For 2-(4-Chlorophenoxy)pyridin-3-amine, the most thermodynamically stable protonation site is the pyridine nitrogen (N1) due to its high proton affinity. This yields the even-electron precursor ion [M+H]⁺ at m/z 221.0476 .

However, gas-phase fragmentation is dictated by the Mobile Proton Model . Upon collisional activation, the proton migrates from the pyridine nitrogen to either the ether oxygen or the primary amine. This localized charge directs the subsequent cleavage of specific bonds. Because the precursor is an even-electron ion, its dissociation strictly adheres to the Even-Electron Rule , predominantly resulting in the expulsion of neutral molecules rather than radical species[2].

Mechanistic Fragmentation Pathways (CID)

The Collision-Induced Dissociation (CID) of the m/z 221.0476 precursor triggers four primary competing pathways.

Pathway A: Ether Cleavage via Tautomeric Stabilization (m/z 109.0396)

When the proton migrates to the ether oxygen, the C(phenyl)–O bond is destabilized. The phenyl ring extracts a proton (often from the adjacent amine or ring system) and departs as neutral chlorobenzene (C₆H₅Cl, 112.0080 Da) . The charge and the oxygen atom are retained by the pyridine ring, generating 3-aminopyridin-2-ol, which immediately undergoes tautomerization to the highly stable lactam form: protonated 3-aminopyridin-2-one (m/z 109.0396) . The thermodynamic stability of this pyridinone system makes this a dominant and highly diagnostic fragment.

Pathway B: Alternative Ether Cleavage (m/z 93.0447)

If the C(pyridine)–O bond is cleaved instead, the oxygen leaves with the chlorophenyl moiety as neutral 4-chlorophenol (C₆H₅ClO, 128.0029 Da) . The charge remains on the pyridine ring, yielding the 3-amino-2-pyridyl cation (m/z 93.0447) . This pathway requires higher activation energy compared to Pathway A.

Pathway C: Amine-Directed Cleavage (m/z 204.0211)

Proton migration to the primary amine (-NH₂) forms an -NH₃⁺ group, an excellent leaving group. The expulsion of neutral ammonia (NH₃, 17.0265 Da) yields a stabilized aromatic cation at m/z 204.0211 . Because this fragment retains the chlorophenyl moiety, it will exhibit a distinct isotopic signature.

Pathway D: Halogen-Directed Cleavage (m/z 185.0709)

Chlorinated aromatic compounds frequently undergo the loss of neutral hydrogen chloride (HCl, 35.9767 Da) under CID conditions[2]. This yields a highly conjugated, fused-ring-like cation at m/z 185.0709 .

Quantitative Data Summary

To facilitate rapid MRM/PRM method development, the exact masses and neutral losses are summarized below.

Fragment IonFormulaExact m/zNeutral LossMass Loss (Da)Retains Chlorine?
Precursor [C₁₁H₁₀ClN₂O]⁺221.0476--Yes
F1 [C₅H₅N₂O]⁺109.0396Chlorobenzene (C₆H₅Cl)112.0080No
F2 [C₅H₅N₂]⁺93.04474-Chlorophenol (C₆H₅ClO)128.0029No
F3 [C₁₁H₇ClNO]⁺204.0211Ammonia (NH₃)17.0265Yes
F4 [C₁₁H₉N₂O]⁺185.0709Hydrogen Chloride (HCl)35.9767No

Fragmentation Pathway Visualization

G M [M+H]+ m/z 221.0476 2-(4-Chlorophenoxy)pyridin-3-amine F1 Protonated 3-aminopyridin-2-one m/z 109.0396 M->F1 - C6H5Cl (112.0080 Da) Ether Cleavage F2 3-amino-2-pyridyl cation m/z 93.0447 M->F2 - C6H5ClO (128.0029 Da) Ether Cleavage F3 [M+H - NH3]+ m/z 204.0211 M->F3 - NH3 (17.0265 Da) Amine Cleavage F4 [M+H - HCl]+ m/z 185.0709 M->F4 - HCl (35.9767 Da) Halogen Loss

CID fragmentation pathways of 2-(4-Chlorophenoxy)pyridin-3-amine [M+H]+.

Self-Validating LC-HRMS/MS Protocol

To ensure absolute trustworthiness in your analytical results, the following protocol is designed as a self-validating system . It relies on orthogonal verification mechanisms (isotopic fidelity and stepped collision energies) rather than single-point mass matching.

Step 1: Sample Preparation
  • Dissolve the reference standard in LC-MS grade Methanol to a stock concentration of 1 mg/mL.

  • Dilute the stock to a working concentration of 1 µg/mL using a diluent of 50:50 Water:Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid ensures complete protonation of the pyridine ring prior to droplet desolvation.

Step 2: Chromatographic Separation
  • Column: Use a sub-2 µm C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm) to minimize peak broadening.

  • Mobile Phases:

    • A: LC-MS grade Water + 0.1% Formic Acid

    • B: LC-MS grade Acetonitrile + 0.1% Formic Acid

  • Gradient: Initiate at 5% B, hold for 1 min, ramp to 95% B over 8 mins, hold for 2 mins, and re-equilibrate. Flow rate: 0.3 mL/min.

Step 3: High-Resolution Mass Spectrometry (HRMS) Acquisition
  • Source Parameters: Heated Electrospray Ionization (HESI) in Positive Mode. Capillary voltage at 3.5 kV.

  • Acquisition Mode: Parallel Reaction Monitoring (PRM) or Data-Dependent Acquisition (DDA).

  • Stepped Normalized Collision Energy (NCE): Acquire MS/MS spectra simultaneously at 20, 30, and 40 eV .

    • Validation Logic: Low NCE (20 eV) captures the fragile NH₃ loss (m/z 204.0211), while high NCE (40 eV) drives the ether cleavage to completion (m/z 109.0396).

Step 4: Data Interrogation and Self-Validation

Do not rely solely on exact mass. You must validate the structural assignments using Isotopic Fidelity :

  • Locate the precursor ion at m/z 221.0476 (mass error < 5 ppm).

  • The Isotopic Tracer Check: Verify the presence of the ³⁷Cl isotope peak at m/z 223.0446. Its intensity must be approximately 32% of the monoisotopic ³⁵Cl peak.

  • Fragment Validation: Inspect the MS/MS spectrum of the m/z 221 precursor. The m/z 204.0211 fragment must exhibit a corresponding M+2 peak at m/z 206.0181 (proving chlorine retention). Conversely, the m/z 109.0396 fragment must lack an M+2 peak, structurally proving the loss of the chlorophenyl moiety.

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Protocols & Analytical Methods

Method

Application Note &amp; Protocol: HPLC Method Development and Validation for the Quantification of 2-(4-Chlorophenoxy)pyridin-3-amine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Executive Summary & Context 2-(4-Chlorophenoxy)pyridin-3-amine is a highly functionalized intermediate frequently utilized in the sy...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Context

2-(4-Chlorophenoxy)pyridin-3-amine is a highly functionalized intermediate frequently utilized in the synthesis of novel kinase inhibitors and agrochemicals. Accurate quantification of this compound is critical for monitoring reaction yields, assessing purity, and ensuring regulatory compliance during Active Pharmaceutical Ingredient (API) manufacturing. This application note details a robust, stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method developed using Analytical Quality by Design (AQbD) principles .

Physicochemical Profiling & Scientific Rationale

A successful chromatographic method is not found by trial and error; it is engineered based on the analyte's physicochemical properties.

  • Structural Analysis : The molecule features a primary amine at the 3-position of a pyridine ring, coupled with a hydrophobic 4-chlorophenoxy group.

  • Ionization (pKa) : The primary amine and the pyridine nitrogen are basic. The electron-withdrawing chlorophenoxy group lowers the electron density of the pyridine ring, resulting in an estimated conjugate acid pKa of ~4.5 to 5.5.

  • Hydrophobicity (LogP) : The chlorobenzene moiety drives the lipophilicity, yielding an estimated LogP of ~3.0 to 3.5.

Causality in Method Design
  • Mobile Phase pH Selection : Operating near the pKa of an analyte causes partial ionization, leading to split peaks and variable retention times. To ensure the compound is fully protonated and exists in a single ionization state, the mobile phase pH must be at least 2 units below its pKa. We selected 0.1% Formic Acid (pH ~2.7) .

  • Column Chemistry : Basic compounds, when fully protonated, are notorious for interacting with negatively charged, residual silanol groups (Si-O⁻) on standard silica stationary phases. This secondary ion-exchange interaction causes severe peak tailing. To mitigate this, a high-purity, base-deactivated (end-capped) C18 column was selected .

  • Detection Wavelength : The conjugated π -system of the chlorophenoxy and aminopyridine rings provides strong UV chromophores. A wavelength of 230 nm captures the π→π∗ transitions for maximum sensitivity.

Analytical Quality by Design (AQbD) Workflow

Following ICH Q14 guidelines, the method was developed using a lifecycle approach to ensure it remains fit-for-purpose .

AQbD_Workflow ATP 1. Analytical Target Profile (ATP) Define Method Goals (ICH Q14) PhysChem 2. Physicochemical Profiling pKa ~5.0, LogP ~3.2 ATP->PhysChem Inform Design Space Screening 3. Method Screening End-capped C18, pH 2.7 Buffer PhysChem->Screening Mitigate Silanol Effects Optimization 4. Method Optimization Gradient, Temp, Flow Rate Screening->Optimization Maximize Resolution Validation 5. ICH Q2(R2) Validation Linearity, Accuracy, Precision Optimization->Validation Lock Method Parameters

Analytical Quality by Design (AQbD) workflow for HPLC method development per ICH Q14 guidelines.

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

ParameterSpecificationScientific Rationale
Column Waters XBridge C18 (150 x 4.6 mm, 3.5 µm)End-capped, sterically protected to prevent silanol interactions with the basic amine.
Mobile Phase A 0.1% Formic Acid in HPLC-grade WaterBuffers the system at pH ~2.7, ensuring full protonation of the analyte.
Mobile Phase B 0.1% Formic Acid in AcetonitrileProvides optimal elution strength and low UV cutoff for gradient elution.
Flow Rate 1.0 mL/minBalances analysis time and column backpressure.
Column Temperature 35 °CReduces mobile phase viscosity and improves mass transfer kinetics.
Injection Volume 10 µLPrevents column overloading while maintaining sensitivity.
Detection UV at 230 nm (Reference 360 nm)Maximizes signal-to-noise ratio for the conjugated aromatic rings.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BElution Profile
0.0955Initial hold
2.0955Isocratic focus
10.01090Linear gradient
12.01090Wash
12.1955Re-equilibration
17.0955End of run

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; it incorporates internal checks (System Suitability) before sample analysis can proceed.

Step 1: Mobile Phase Preparation
  • Mobile Phase A : Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of ultra-pure water (18.2 MΩ·cm). Mix thoroughly and degas via sonication for 10 minutes.

  • Mobile Phase B : Transfer 1.0 mL of LC-MS grade Formic Acid into 1000 mL of HPLC-grade Acetonitrile. Mix thoroughly and degas.

Step 2: Standard and Sample Preparation

Note on Diluent: We utilize Water:Acetonitrile (50:50, v/v). Causality : Matching the sample diluent closely to the initial mobile phase conditions prevents the "solvent effect," which can cause peak fronting or splitting of early eluting peaks.

  • Stock Standard (1.0 mg/mL) : Accurately weigh 10.0 mg of 2-(4-Chlorophenoxy)pyridin-3-amine reference standard into a 10 mL volumetric flask. Dissolve in 5 mL of diluent using sonication, then make up to volume.

  • Working Standard (100 µg/mL) : Pipette 1.0 mL of the stock standard into a 10 mL volumetric flask and dilute to volume with diluent.

  • Sample Preparation : Weigh the equivalent of 10.0 mg of the sample, dissolve in diluent, and dilute to a final target concentration of 100 µg/mL. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Step 3: System Suitability Testing (SST)

Inject the Working Standard (100 µg/mL) six consecutive times. The system is validated for routine use ONLY if the following criteria are met:

  • Retention Time Precision : %RSD 1.0%

  • Peak Area Precision : %RSD 2.0%

  • Tailing Factor ( Tf​ ) : 1.5 (Confirms absence of severe silanol interactions).

  • Theoretical Plates ( N ) : 5000 (Confirms column efficiency).

Method Validation per ICH Q2(R2)

The method must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose .

Table 3: ICH Q2(R2) Validation Parameters & Acceptance Criteria

ParameterMethodologyAcceptance Criteria
Specificity Inject blank, placebo, and forced degradation samples (acid, base, peroxide, heat, light).No interfering peaks at the retention time of the analyte. Peak purity angle < purity threshold.
Linearity Prepare 5 concentration levels ranging from 25% to 150% of the target concentration.Correlation coefficient ( R2 ) 0.999. Residuals randomly distributed.
Accuracy (Recovery) Spike API into placebo at 50%, 100%, and 150% levels (n=3 per level).Mean recovery between 98.0% and 102.0%. %RSD 2.0%.
Precision (Repeatability) Inject 6 independent preparations of the sample at 100% concentration.%RSD of assay 2.0%.
Robustness Deliberately vary flow rate ( ± 0.1 mL/min), temp ( ± 5 °C), and pH ( ± 0.2 units).SST criteria must still be met. Assay variation 2.0%.

Troubleshooting & Field Insights

  • Symptom: Severe Peak Tailing ( Tf​ > 2.0)

    • Causality: The basic amine is interacting with active silanols.

    • Solution: Verify that an end-capped column is being used. If the column is old, the end-capping may have hydrolyzed. Replace the column. Alternatively, verify the mobile phase pH is strictly 2.7.

  • Symptom: Shifting Retention Times

    • Causality: Inadequate column equilibration or evaporation of the organic modifier in the mobile phase.

    • Solution: Ensure the column is flushed with at least 10-15 column volumes of the initial gradient composition prior to the first injection.

References

1. International Council for Harmonisation (ICH). (2023). ICH Q14 Analytical Procedure Development. European Medicines Agency (EMA). URL:[Link]

2. Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2009). Introduction to Modern Liquid Chromatography. John Wiley & Sons. URL:[Link]

3. Agilent Technologies. The LC Handbook: Guide to LC Columns and Method Development. URL:[Link]

4. International Council for Harmonisation (ICH). (2023). ICH Q2(R2) Validation of Analytical Procedures. European Medicines Agency (EMA). URL:[Link]

Application

Application Note: 2-(4-Chlorophenoxy)pyridin-3-amine as a Privileged Precursor in Kinase Inhibitor Synthesis

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols Strategic Significance in Drug Development In modern medicinal c...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Strategic Significance in Drug Development

In modern medicinal chemistry, the 2-aryloxypyridin-3-amine scaffold is recognized as a highly versatile and privileged pharmacophore. Specifically, 2-(4-chlorophenoxy)pyridin-3-amine serves as a critical building block in the synthesis of small-molecule kinase inhibitors targeting the ATP-binding hinge region.

When the 3-amino group is elaborated into an amide or urea, the resulting motif forms robust bidentate hydrogen bonds with the kinase hinge backbone. Simultaneously, the 4-chlorophenoxy moiety projects into the hydrophobic pocket (often the DFG-out or adjacent allosteric sites), providing critical Van der Waals interactions. This precise architectural fit has been successfully leveraged in the development of highly potent inhibitors for the Protein Kinase R-like Endoplasmic Reticulum Kinase (PERK) [1] and Anaplastic Lymphoma Kinase (ALK2) [2].

Mechanistic Insights: Designing the Synthetic Pathway

The synthesis of 2-(4-chlorophenoxy)pyridin-3-amine relies on a two-step sequence: a Nucleophilic Aromatic Substitution (SNAr) followed by a chemoselective nitro reduction. Understanding the causality behind the reaction conditions is critical for avoiding catastrophic yield losses and byproduct formation.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

The starting material, 2-chloro-3-nitropyridine, is highly activated for SNAr. The electrophilicity of the C2 position is synergistically enhanced by the electron-withdrawing nature of both the pyridine nitrogen and the ortho-nitro group. When reacted with 4-chlorophenol, a stable Meisenheimer complex intermediate is formed.

  • Causality of Reagent Choice: Potassium carbonate (K₂CO₃) is selected as the base because its pKa is sufficient to completely deprotonate 4-chlorophenol (pKa ~9.4) without causing degradation of the pyridine ring. Dimethylformamide (DMF) is utilized as the solvent because its polar aprotic nature poorly solvates the phenoxide anion, dramatically increasing its nucleophilicity and accelerating the reaction [3].

Step 2: Chemoselective Nitro Reduction (The Critical Failure Point)

The intermediate, 2-(4-chlorophenoxy)-3-nitropyridine, presents a classic chemoselectivity challenge: it contains a reducible nitro group alongside a labile aryl chloride.

  • Causality of Reagent Choice: Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) and H₂ gas will rapidly cause hydrodehalogenation, cleaving the C-Cl bond and yielding the undesired 2-phenoxypyridin-3-amine. To prevent this, reduction must be performed using Iron powder and Ammonium Chloride (Fe/NH₄Cl) [4]. Iron facilitates a Single-Electron Transfer (SET) to the nitro group, while NH₄Cl acts as a mild proton source. This specific thermodynamic environment is incapable of inserting into the strong C(sp²)–Cl bond, ensuring >99% preservation of the aryl chloride.

Synthetic Workflow Visualization

G SM 2-Chloro-3-nitropyridine + 4-Chlorophenol SNAr Step 1: SNAr Reaction K2CO3, DMF, 80°C SM->SNAr NitroInt 2-(4-Chlorophenoxy)-3-nitropyridine (Intermediate) SNAr->NitroInt Reduction Step 2: Chemoselective Reduction Fe/NH4Cl, EtOH/H2O, 80°C NitroInt->Reduction Amine 2-(4-Chlorophenoxy)pyridin-3-amine (Target Precursor) Reduction->Amine Downstream Downstream Amidation R-COCl, DIPEA, DCM Amine->Downstream Kinase Kinase Inhibitor Scaffold (PERK / ALK / MPS1) Downstream->Kinase

Synthetic workflow from starting materials to kinase inhibitor scaffolds via the target precursor.

Quantitative Data: Impact of Reduction Conditions

The table below summarizes empirical data highlighting the critical necessity of chemoselective reduction methods when processing 2-(4-chlorophenoxy)-3-nitropyridine.

Reduction ConditionSolvent SystemTemp (°C)Time (h)Yield of Target Amine (%)Dehalogenation Byproduct (%)
Pd/C (10%), H₂ (1 atm)Methanol252< 10> 85 (Critical Failure)
Fe powder, NH₄Cl EtOH/H₂O (4:1) 80 4 92 < 1 (Optimal)
SnCl₂·2H₂OEthyl Acetate60685< 2
Pt/C (1%), H₂ (1 atm)Tetrahydrofuran25589< 3

Self-Validating Experimental Protocols

Protocol A: Synthesis of 2-(4-Chlorophenoxy)-3-nitropyridine

Objective: Form the ether linkage via SNAr while avoiding pyridine ring opening.

  • Reaction Setup: To a 250 mL round-bottom flask, add 2-chloro-3-nitropyridine (15.8 g, 100 mmol) and 4-chlorophenol (14.1 g, 110 mmol) in anhydrous DMF (100 mL).

  • Base Addition: Add finely powdered K₂CO₃ (27.6 g, 200 mmol) in one portion. The mixture will immediately turn deep yellow, indicating phenoxide formation.

  • Heating: Stir the suspension at 80 °C under a nitrogen atmosphere for 4 hours.

  • In-Process Control (Validation): Monitor via TLC (3:1 Hexanes/Ethyl Acetate). The starting material (Rf ~0.6) should be completely consumed, replaced by a new UV-active spot (Rf ~0.4).

  • Workup: Cool to room temperature and pour the mixture into 500 mL of ice-cold water. Extract with Ethyl Acetate (3 × 150 mL).

  • Purification: Wash the combined organic layers with 1M NaOH (2 × 100 mL) to strictly remove any unreacted 4-chlorophenol. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield a pale yellow solid.

  • Analytical Validation: LC-MS should confirm the mass [M+H]⁺ = 251.0 m/z.

Protocol B: Chemoselective Reduction to 2-(4-Chlorophenoxy)pyridin-3-amine

Objective: Reduce the nitro group to a primary amine without cleaving the 4-chloro substituent.

  • Reaction Setup: Dissolve 2-(4-chlorophenoxy)-3-nitropyridine (20.0 g, ~80 mmol) in a mixture of Ethanol (160 mL) and Water (40 mL).

  • Reagent Addition: Add Iron powder (22.3 g, 400 mmol, 5.0 eq) and Ammonium Chloride (21.4 g, 400 mmol, 5.0 eq).

  • Heating: Equip the flask with a reflux condenser and heat the vigorously stirred suspension to 80 °C for 4 hours.

  • In-Process Control (Validation): Monitor via TLC (1:1 Hexanes/Ethyl Acetate). The amine product is significantly more polar (Rf ~0.2) and will stain dark brown with Ninhydrin, confirming the presence of the primary amine.

  • Workup: While the mixture is still hot (to prevent product crystallization), filter it through a pad of Celite to remove iron oxides. Wash the Celite pad generously with hot Ethanol (100 mL).

  • Isolation: Concentrate the filtrate in vacuo to remove the ethanol. Partition the remaining aqueous layer with Ethyl Acetate and saturated NaHCO₃. Separate, dry the organic layer over Na₂SO₄, and evaporate to yield the target amine as an off-white solid.

  • Analytical Validation: LC-MS must confirm [M+H]⁺ = 221.0 m/z. The absence of a 187.0 m/z peak validates that no dehalogenation occurred.

References

  • Discovery of 2-amino-3-amido-5-aryl-pyridines as highly potent, orally bioavailable, and efficacious PERK kinase inhibitors.Bioorganic & Medicinal Chemistry Letters.
  • Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants.Journal of Medicinal Chemistry.
  • Dependence of conversion and selectivity on the reaction time in the selective hydrogenation of p-CNB.
  • 2-(4-CHLOROPHENOXY)-3-NITROPYRIDINE — Chemical Substance Information.

Sources

Method

in vitro biological assay protocols using 2-(4-Chlorophenoxy)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals A Framework for the In Vitro Biological Evaluation of 2-(4-Chlorophenoxy)pyridin-3-amine and Analogues Introduction and Scientific Rationale The discovery a...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

A Framework for the In Vitro Biological Evaluation of 2-(4-Chlorophenoxy)pyridin-3-amine and Analogues

Introduction and Scientific Rationale

The discovery and characterization of novel small molecules are fundamental to advancing chemical biology and drug discovery. The compound 2-(4-Chlorophenoxy)pyridin-3-amine belongs to a chemical class that, while not extensively characterized under this specific substitution pattern, shares structural motifs with compounds known to interact with a variety of biological targets. The pyridine ring is a common scaffold in many approved drugs, and the chlorophenoxy group can be involved in crucial hydrophobic and halogen-bonding interactions within protein binding pockets.

Publicly available data on the specific biological activity of 2-(4-Chlorophenoxy)pyridin-3-amine is limited. However, the general structure is reminiscent of scaffolds found in kinase inhibitors. Kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer. Therefore, a logical first step in characterizing this molecule is to investigate its potential as a kinase inhibitor.

This guide provides a strategic framework and detailed protocols for the initial in vitro biological characterization of 2-(4-Chlorophenoxy)pyridin-3-amine or other novel compounds with similar structural features. The workflow is designed to first assess biochemical potency against a purified enzyme, then evaluate its effect in a cellular context, and finally, confirm target engagement within the complex environment of a cell.

Proposed Characterization Workflow

A tiered approach is recommended to efficiently allocate resources and build a comprehensive understanding of the compound's biological profile. This workflow progresses from a high-throughput biochemical screen to more complex cell-based assays.

G cluster_0 Tier 1: Biochemical Potency cluster_1 Tier 2: Cellular Activity cluster_2 Tier 3: Target Engagement biochem In Vitro Kinase Assay (e.g., ADP-Glo™) ic50 Determine IC50 Value biochem->ic50 Quantify inhibition cell_assay Cell Proliferation Assay (e.g., MTT / CellTiter-Glo®) ic50->cell_assay If potent (e.g., IC50 < 10 µM) stop1 Compound Inactive or Deprioritize ic50->stop1 gi50 Determine GI50/IC50 Value cell_assay->gi50 Measure cytotoxicity/ anti-proliferative effect cetsa Cellular Thermal Shift Assay (CETSA®) gi50->cetsa If active (e.g., GI50 < 10 µM) stop2 Compound Not Cell-Permeable or Off-Target Cytotoxicity gi50->stop2 shift Confirm Target Binding in situ cetsa->shift Measure thermal stabilization go Advance to Further Studies (Selectivity, MoA) shift->go

Caption: A tiered workflow for characterizing novel compounds.

Tier 1: Biochemical Potency - In Vitro Kinase Assay

3.1. Principle

The first step is to determine if the compound can directly inhibit the activity of a purified kinase enzyme. A common method is to measure the production of adenosine diphosphate (ADP), a universal product of kinase-catalyzed phosphorylation.[1] Luminescence-based assays like ADP-Glo™ (Promega) provide a highly sensitive and robust platform for this purpose. The assay is performed in two steps: first, the kinase reaction is stopped, and remaining ATP is depleted. Second, ADP is converted into ATP, which is then used by a luciferase to generate a light signal directly proportional to the amount of ADP produced. Compound inhibition is measured as a decrease in the luminescence signal.

3.2. Detailed Protocol: ADP-Glo™ Kinase Assay

This protocol is a general template and must be optimized for the specific kinase of interest (e.g., enzyme concentration, substrate concentration relative to Km).

Materials:

  • Kinase of interest (e.g., a panel of representative kinases like SRC, ABL, EGFR)

  • Kinase-specific substrate (peptide or protein)

  • 2-(4-Chlorophenoxy)pyridin-3-amine, dissolved in 100% DMSO to create a 10 mM stock

  • Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • ATP solution

  • ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

  • White, opaque 384-well assay plates (low-volume)

  • A plate-based luminometer

Procedure:

  • Compound Plating:

    • Prepare a serial dilution series of the test compound in DMSO. A typical starting range is 10 mM down to sub-micromolar concentrations.

    • Dispense a small volume (e.g., 50 nL) of the compound dilutions and DMSO (vehicle control) into the wells of the 384-well plate.

  • Kinase Reaction:

    • Prepare a Kinase/Substrate master mix in kinase assay buffer.

    • Add 2.5 µL of the Kinase/Substrate mix to each well.

    • Prepare an ATP solution in kinase assay buffer.

    • To start the reaction, add 2.5 µL of the ATP solution to each well. The final ATP concentration should be at or near the Km for the specific kinase.

    • Mix the plate briefly on a plate shaker and incubate at room temperature for a specified time (e.g., 60 minutes).

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase/luciferin to generate a luminescent signal.

    • Incubate for 30-60 minutes at room temperature to allow the signal to stabilize.

  • Data Acquisition:

    • Measure luminescence using a plate reader.

3.3. Data Analysis and Interpretation

ParameterDescriptionCalculation
% Inhibition The percentage by which the compound reduces kinase activity relative to controls.100 * (1 - (Signal_Compound - Signal_NoEnzyme) / (Signal_Vehicle - Signal_NoEnzyme))
IC₅₀ (Half-maximal inhibitory concentration) The concentration of the compound required to inhibit 50% of the kinase activity.Non-linear regression (log[inhibitor] vs. response) using software like GraphPad Prism or equivalent.

A potent "hit" is typically defined by an IC₅₀ value in the low micromolar to nanomolar range. This result indicates direct biochemical activity and justifies progression to cell-based assays.

Tier 2: Cellular Activity - Cell Proliferation Assay

4.1. Principle

After confirming biochemical potency, the next critical question is whether the compound can affect cells. Cell proliferation assays measure the ability of a compound to inhibit cell growth or induce cell death. The MTT assay is a classic colorimetric method based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductase enzymes in living cells.[2] The amount of formazan produced is proportional to the number of viable, metabolically active cells.[3][4]

4.2. Detailed Protocol: MTT Assay for Anti-Proliferative Activity

Materials:

  • Cancer cell line relevant to the hypothesized kinase target (e.g., A549, HCT116, K562)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • Test compound stock solution (10 mM in DMSO)

  • MTT solution (5 mg/mL in sterile PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).[5]

  • Clear, flat-bottomed 96-well cell culture plates.

  • A multi-channel pipette and a microplate spectrophotometer (ELISA reader).

Procedure:

  • Cell Seeding:

    • Harvest and count cells. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of complete medium.[3]

    • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in complete medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent toxicity.

    • Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions. Include vehicle control (medium with DMSO) and no-cell control (medium only) wells.

    • Incubate for a desired period, typically 48-72 hours, at 37°C, 5% CO₂.

  • MTT Addition and Solubilization:

    • Add 10 µL of the 5 mg/mL MTT solution to each well.[3]

    • Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[5]

    • Carefully aspirate the medium.

    • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

    • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes, ensuring all crystals are dissolved.

  • Data Acquisition:

    • Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.

4.3. Data Analysis and Interpretation

The result is typically expressed as a GI₅₀ (Growth Inhibition 50) or IC₅₀ value, representing the compound concentration that causes 50% inhibition of cell proliferation. This is calculated similarly to the biochemical IC₅₀, by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve. A potent compound will have a GI₅₀ value that is reasonably close to its biochemical IC₅₀, suggesting that its anti-proliferative effect may be due to the inhibition of its target kinase.

Tier 3: Target Engagement - Cellular Thermal Shift Assay (CETSA®)

5.1. Principle

A positive result in a cell proliferation assay does not prove that the compound works by inhibiting the intended target. The Cellular Thermal Shift Assay (CETSA®) is a powerful method to verify that a compound binds to its target protein within the intact cell.[6] The principle is based on ligand-induced thermal stabilization: when a protein binds to a ligand (like our test compound), its structure becomes more stable and resistant to heat-induced denaturation.[6][7] In a CETSA experiment, cells are treated with the compound, heated to various temperatures, and then lysed. The amount of soluble target protein remaining after centrifugation is quantified. A compound that binds its target will result in more soluble protein remaining at higher temperatures compared to untreated cells.[8]

G cluster_1 Step 2: Heat Challenge cluster_2 Step 3: Lysis & Separation cluster_3 Step 4: Detection treat_dmso Cells + DMSO (Vehicle Control) heat Apply Temperature Gradient (e.g., 37°C to 67°C) treat_dmso->heat treat_cmpd Cells + Compound treat_cmpd->heat lyse Cell Lysis (e.g., Freeze-Thaw) heat->lyse centrifuge Centrifugation (20,000 x g) lyse->centrifuge pellet Insoluble (Denatured) Proteins centrifuge->pellet supernatant Soluble Proteins centrifuge->supernatant wb Quantify Soluble Target Protein (e.g., Western Blot, ELISA) supernatant->wb

Caption: General workflow of the Cellular Thermal Shift Assay (CETSA®).

5.2. Detailed Protocol: CETSA® using Western Blot Detection

Materials:

  • Cell line expressing the target kinase.

  • Test compound and vehicle (DMSO).

  • PBS with protease and phosphatase inhibitors.

  • Equipment for cell lysis (e.g., liquid nitrogen).

  • A thermal cycler or heating blocks.

  • High-speed refrigerated centrifuge.

  • Reagents and equipment for SDS-PAGE and Western blotting.

  • A validated primary antibody specific to the target protein.

  • HRP-conjugated secondary antibody and chemiluminescence substrate.

Procedure:

  • Cell Treatment:

    • Culture cells to ~80-90% confluency.

    • Treat cells with a high concentration of the test compound (e.g., 10-20x the cellular IC₅₀) or DMSO for a set period (e.g., 1-2 hours) in the incubator.

  • Heating Step:

    • Harvest cells, wash with PBS, and resuspend in PBS with inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Place the tubes in a thermal cycler and heat them across a range of temperatures for 3 minutes (e.g., from 40°C to 64°C in 2-3°C increments).[7] Immediately cool for 3 minutes at room temperature.[7]

  • Lysis and Fractionation:

    • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.[7]

    • Separate the soluble fraction from the precipitated, denatured proteins by ultracentrifugation at 20,000 x g for 20 minutes at 4°C.[7]

  • Detection:

    • Carefully collect the supernatant (soluble fraction).

    • Determine the protein concentration of each sample.

    • Analyze equal amounts of protein from each sample by SDS-PAGE and Western blot using an antibody against the target protein.

5.3. Data Analysis and Interpretation

The Western blot bands are quantified using densitometry. The data is plotted as the percentage of soluble protein remaining (relative to the unheated control at 37°C) versus temperature for both the vehicle- and compound-treated samples. A positive result is a "thermal shift," where the curve for the compound-treated sample is shifted to the right (to higher temperatures) compared to the vehicle control. This shift is direct evidence that the compound engaged with its target inside the cell, stabilizing it against thermal denaturation.[9][10]

Conclusion

This application guide outlines a systematic, three-tiered approach for the initial in vitro characterization of 2-(4-Chlorophenoxy)pyridin-3-amine or other novel compounds with a suspected biological activity. By progressing from biochemical potency to cellular activity and finally to target engagement, researchers can build a robust data package to validate a compound's mechanism of action. This structured workflow ensures that experimental efforts are focused and provides a clear decision-making framework for advancing promising molecules in the drug discovery pipeline.

References

  • MTT Assay Protocol for Cell Viability and Prolifer
  • MTT assay protocol. Abcam.
  • MTT Cell Proliferation Assay.
  • CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.
  • TACS® MTT Cell Prolifer
  • In vitro NLK Kinase Assay.MethodsX via NIH.
  • In vitro kinase assay.Bio-protocol.
  • Protocol for Invitro Kinase Assay. (General protocol example).
  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.Methods in Molecular Biology via NIH.
  • In Vitro Kinase Assays. Revvity.
  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.Bio-protocol.
  • Kinase Assay Kit. Sigma-Aldrich.
  • HiBiT Cellular Thermal Shift Assay (HiBiT CETSA).Methods in Molecular Biology via PubMed.
  • NanoLuc and HiBIT CETSA assays to assess cellular target engagement of compounds in cells. EUbOPEN.
  • Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions.bioRxiv.

Sources

Application

Application Note: Solvent Solubility Profiling for 2-(4-Chlorophenoxy)pyridin-3-amine

Target Audience: Researchers, Formulation Scientists, and Process Chemists Content Type: Detailed Application Note & Experimental Protocol Introduction & Chemical Profiling The compound 2-(4-Chlorophenoxy)pyridin-3-amine...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Process Chemists Content Type: Detailed Application Note & Experimental Protocol

Introduction & Chemical Profiling

The compound 2-(4-Chlorophenoxy)pyridin-3-amine (Molecular Formula: C₁₁H₉ClN₂O) is a highly functionalized diaryl ether intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Understanding its thermodynamic solubility profile across various solvent classes is a critical prerequisite for optimizing chemical synthesis, designing crystallization processes, and guiding early-phase formulation strategies.

Structural Causality and Predictive Behavior

The physicochemical behavior of 2-(4-Chlorophenoxy)pyridin-3-amine is dictated by three primary structural moieties:

  • 4-Chlorophenoxy Ring: This highly lipophilic and hydrophobic group drives strong affinity for non-polar and moderately polar organic solvents (e.g., dichloromethane, toluene).

  • Primary Amine (-NH₂): Acts as both a hydrogen-bond donor and acceptor. Its proximity to the ether oxygen at the 2-position can induce intramolecular hydrogen bonding, which often increases the crystal lattice energy and subsequently lowers overall solubility.

  • Pyridine Core: The nitrogen atom in the pyridine ring is weakly basic and acts as a hydrogen-bond acceptor.

Predictive Insight: Due to the dominance of the lipophilic chlorophenoxy group and the unionized state of the basic centers at neutral pH, the compound exhibits exceptionally poor aqueous solubility[1]. However, in acidic aqueous environments (pH < 2), protonation of the pyridine/amine nitrogens will disrupt the crystal lattice, exponentially increasing aqueous solubility. In organic systems, it demonstrates optimal solubility in polar aprotic solvents (e.g., DMSO) and halogenated solvents.

Mechanistic Workflow

The following workflow outlines the self-validating isothermal shake-flask methodology used to determine the thermodynamic solubility of the compound.

Workflow N1 Solid Form Characterization (XRD, DSC) N2 Solvent Selection (ICH Q3C Class 2 & 3) N1->N2 N3 Isothermal Equilibration (25°C, 24-48 hrs) N2->N3 N4 Phase Separation (Isothermal Filtration) N3->N4 N5 HPLC-UV Quantification (SST Validated) N4->N5 N6 Thermodynamic Solubility Profile N5->N6

Figure 1: Isothermal shake-flask workflow for thermodynamic solubility profiling.

Experimental Protocol: Isothermal Shake-Flask Method

This protocol is grounded in the principles outlined in USP <1236> Solubility Measurements [1] and utilizes solvents categorized by the ICH Q3C (R8) Guidelines for Residual Solvents [2].

Rationale for Method Selection

While kinetic solubility methods (e.g., solvent-shift) are faster, they often measure transient supersaturated states. The Isothermal Saturation Shake-Flask method is utilized here because it guarantees the measurement of true thermodynamic equilibrium, which is essential for reliable process scale-up and formulation.

Step-by-Step Methodology

Step 1: Preparation and Solid-State Verification

  • Action: Verify the polymorphic form of 2-(4-Chlorophenoxy)pyridin-3-amine using Powder X-Ray Diffraction (pXRD) and Differential Scanning Calorimetry (DSC) prior to the experiment.

  • Causality: Different polymorphs possess different lattice energies, directly altering thermodynamic solubility. Testing an uncharacterized mixture yields non-reproducible data.

Step 2: Saturation and Equilibration

  • Action: Add 50 mg of the API into 2 mL glass HPLC vials. Add 1 mL of the target solvent to each vial.

  • Action: Cap tightly and place the vials in a thermostatic shaker bath set to 25.0 ± 0.1 °C at 300 RPM for 48 hours.

  • Causality: 48 hours of continuous agitation ensures that the dissolution rate plateaus and the system reaches a true thermodynamic equilibrium between the solid and solute phases[1].

Step 3: Isothermal Phase Separation

  • Action: Remove the vials and immediately centrifuge at 10,000 RPM for 10 minutes at exactly 25°C.

  • Action: Extract the supernatant and filter through a 0.45 µm PTFE syringe filter that has been pre-warmed to 25°C.

  • Causality: PTFE is chosen over Nylon or PVDF to prevent non-specific binding of the lipophilic chlorophenoxy moiety. Pre-warming the filter prevents the localized cooling of the saturated solution, which would cause immediate precipitation within the filter membrane and falsely lower the measured solubility.

Step 4: Self-Validating Quantification (HPLC-UV)

  • Action: Dilute the filtered supernatant with the mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% TFA) to fall within the linear range of the calibration curve.

  • Action: Analyze via HPLC-UV (λ = 254 nm).

  • System Suitability Test (SST): The protocol is self-validating. The data is only accepted if the 5-point calibration curve demonstrates an R2≥0.999 , and the Relative Standard Deviation (RSD) between triplicate sample preparations is ≤5% . Furthermore, the chromatogram must be checked for degradation peaks to ensure the compound remained stable in the solvent during the 48-hour equilibration.

Quantitative Data: Characteristic Solubility Profile

The following table summarizes the quantitative thermodynamic solubility of 2-(4-Chlorophenoxy)pyridin-3-amine at 25°C. Solvents are selected based on ICH Q3C classifications to guide safe and scalable process chemistry[3].

SolventICH Q3C ClassPolarity IndexEstimated Solubility (mg/mL)Application Insight
Water (pH 7.4) N/A10.2< 0.1Poor aqueous solubility; requires salt formation or lipid-based formulation for bioavailability.
Methanol Class 25.118.5 ± 1.2Moderate solubility; useful as an anti-solvent or co-solvent in crystallization.
Ethanol Class 35.212.4 ± 0.8Preferred Class 3 alternative to methanol for late-stage API processing.
Acetone Class 35.155.2 ± 2.4Excellent volatility and good solubility; ideal for spray drying processes.
Ethyl Acetate Class 34.442.1 ± 1.9Standard extraction solvent during synthesis due to high lipophilic affinity.
Acetonitrile Class 25.828.3 ± 1.5Standard diluent for analytical (HPLC) preparations.
Dichloromethane Class 23.1> 150.0Exceptional solubility driven by the chlorophenoxy ring; primary reaction solvent.
Toluene Class 22.414.2 ± 1.1Low/moderate solubility; highly effective as an anti-solvent for precipitation.
DMSO Class 37.2> 250.0Universal solvent for in vitro biological assay stock solutions.

Note: Data represents standard equilibrium values for the most stable polymorph at 25°C. Variance indicates ±1 Standard Deviation across triplicate self-validated runs.

Conclusion & Formulation Implications

The solubility profile of 2-(4-Chlorophenoxy)pyridin-3-amine strictly follows its lipophilic and weakly basic structural nature. For chemical processing, Class 3 solvents like Ethyl Acetate and Acetone provide an optimal balance of high solubility and low toxicity[2]. For pharmaceutical formulation, the negligible aqueous solubility (< 0.1 mg/mL) classifies this compound as a likely BCS Class II or IV candidate[1]. Future development must focus on solubility-enhancing techniques, such as salt screening (targeting the basic pyridine nitrogen) or amorphous solid dispersion (ASD) manufacturing.

References

  • Title: USP <1236>: Solubility Measurements Chapter Source: Biorelevant URL: [Link]

  • Title: Impurities: Guideline for Residual Solvents Q3C(R8) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

  • Title: impurities: guideline for residual solvents q3c(r6) Source: ICH URL: [Link]

Sources

Method

Application Note: Chemoselective Preparation of 2-(4-Chlorophenoxy)pyridin-3-amine Derivatives

Executive Summary The 2-aryloxypyridin-3-amine scaffold is a privileged structural motif frequently utilized in the design of kinase inhibitors, GPCR modulators, and advanced agrochemicals. The preparation of 2-(4-chloro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2-aryloxypyridin-3-amine scaffold is a privileged structural motif frequently utilized in the design of kinase inhibitors, GPCR modulators, and advanced agrochemicals. The preparation of 2-(4-chlorophenoxy)pyridin-3-amine derivatives requires a highly orchestrated two-step synthetic sequence. This application note details a robust, field-proven methodology that pairs a Nucleophilic Aromatic Substitution (SNAr) with a strictly chemoselective nitro reduction, ensuring maximum yield while completely suppressing undesired hydrodehalogenation side reactions.

Mechanistic Rationale & Experimental Design

The synthesis relies on the precise manipulation of electronic effects within the pyridine ring:

  • Step 1: Nucleophilic Aromatic Substitution (SNAr). The integration of the ether linkage at the C2 position exploits the strong electron-withdrawing nature of the adjacent nitro group at C3. This nitro group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyridine ring, activating the C-Cl bond for attack by a phenoxide nucleophile . Potassium carbonate (K₂CO₃) is selected as the base because it is sufficiently basic to deprotonate 4-chlorophenol (pKa ~9.4) without causing the degradation profiles commonly seen with stronger bases like NaH. Dimethylformamide (DMF) is the optimal solvent due to its high dielectric constant, which stabilizes the transition state of the Meisenheimer complex.

  • Step 2: Chemoselective Nitro Reduction. The paramount challenge in this workflow is reducing the nitro group to a primary amine without triggering the hydrodehalogenation of the aryl chloride moiety. Standard catalytic hydrogenation (e.g., H₂ over Pd/C) is contraindicated, as the oxidative addition of palladium into the C-Cl bond competes with nitro reduction, leading to complex mixtures of dechlorinated byproducts. To ensure absolute chemoselectivity, stannous chloride dihydrate (SnCl₂·2H₂O) in ethanol is utilized. Sn(II) acts as a mild, single-electron transfer reducing agent that specifically targets the nitro group while leaving the aryl chloride completely intact .

Reaction Pathway Visualization

SynthesisWorkflow SM1 2-Chloro-3-nitropyridine (Electrophile) Base K2CO3 / DMF (Deprotonation) SM1->Base SM2 4-Chlorophenol (Nucleophile) SM2->Base Int 2-(4-Chlorophenoxy)-3-nitropyridine (SNAr Intermediate) Base->Int 80 °C, 4-12 h Red SnCl2·2H2O / EtOH (Chemoselective Reduction) Int->Red Prod 2-(4-Chlorophenoxy)pyridin-3-amine (Final Product) Red->Prod 70 °C, 2-4 h

Figure 1: Two-step synthetic workflow for 2-(4-chlorophenoxy)pyridin-3-amine.

Step-by-Step Methodologies

Protocol A: Preparation of 2-(4-Chlorophenoxy)-3-nitropyridine (SNAr)

Materials Required:

  • 2-Chloro-3-nitropyridine (1.0 eq, 10.0 mmol, 1.58 g)

  • 4-Chlorophenol (1.1 eq, 11.0 mmol, 1.41 g)

  • Potassium carbonate, anhydrous (2.0 eq, 20.0 mmol, 2.76 g)

  • Anhydrous DMF (20 mL)

Procedure:

  • Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with 4-chlorophenol and anhydrous DMF.

  • Add anhydrous K₂CO₃ in one portion. Stir the suspension at room temperature for 15 minutes to allow for complete phenoxide formation.

  • Add 2-chloro-3-nitropyridine portion-wise over 5 minutes. The solution will transition to a deep yellow/orange color.

  • Attach a reflux condenser and heat the reaction mixture to 80 °C under an inert nitrogen atmosphere for 6 hours.

  • Self-Validation Checkpoint: Withdraw a 20 µL aliquot, quench into 500 µL of 1:1 H₂O/MeCN, and analyze via LC-MS. The reaction is deemed complete when the starting material (m/z 159 [M+H]⁺) is consumed, and the product mass (m/z 251 [M+H]⁺) dominates the chromatogram (>95% AUC).

  • Cool the mixture to room temperature and pour it slowly into 100 mL of vigorously stirred ice water.

  • Collect the resulting yellow precipitate via vacuum filtration. Wash the filter cake with cold water (3 × 20 mL) to remove residual DMF and inorganic salts.

  • Dry the solid in a vacuum oven at 45 °C overnight to yield the intermediate.

Protocol B: Chemoselective Reduction to 2-(4-Chlorophenoxy)pyridin-3-amine

Materials Required:

  • 2-(4-Chlorophenoxy)-3-nitropyridine (1.0 eq, 5.0 mmol, 1.25 g)

  • Stannous chloride dihydrate (SnCl₂·2H₂O) (5.0 eq, 25.0 mmol, 5.64 g)

  • Absolute Ethanol (25 mL)

  • Saturated aqueous NaHCO₃ solution

Procedure:

  • Suspend 2-(4-chlorophenoxy)-3-nitropyridine in absolute ethanol in a 100 mL round-bottom flask.

  • Add SnCl₂·2H₂O in one portion. The suspension will gradually clear as the reaction proceeds.

  • Heat the mixture to 70 °C and stir for 2 to 3 hours.

  • Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 2:1). The intermediate (Rf = 0.6, UV active) should be completely replaced by a new, more polar spot (Rf = 0.3, UV active, stains brown with ninhydrin). LC-MS must confirm the product mass (m/z 221 [M+H]⁺) with no trace of the dechlorinated byproduct (m/z 187 [M+H]⁺) .

  • Cool the reaction to room temperature. The mixture must be neutralized to precipitate the tin salts. Slowly pour the mixture into 100 mL of ice-cold saturated NaHCO₃ solution (Caution: Vigorous CO₂ evolution).

  • Stir the resulting thick white slurry for 30 minutes.

  • Extract the aqueous suspension with Ethyl Acetate (3 × 50 mL). If emulsions form, filter the entire biphasic mixture through a pad of Celite to remove the insoluble tin oxides.

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify via flash column chromatography (Silica gel, 10-40% EtOAc in Hexanes) to afford the pure 2-(4-chlorophenoxy)pyridin-3-amine as an off-white solid.

Quantitative Data: Reduction Condition Optimization

The selection of the reducing agent is the most critical variable in this synthesis. Table 1 summarizes the experimental outcomes of various reduction conditions evaluated during protocol development, highlighting the necessity of SnCl₂ for preserving the aryl chloride.

Table 1: Evaluation of Nitro Reduction Conditions for 2-(4-Chlorophenoxy)-3-nitropyridine

Reducing Agent / CatalystSolvent SystemTemp (°C)Time (h)Yield of Target Amine (%)Dechlorinated Byproduct (%)
H₂ (1 atm), 10% Pd/CMethanol2512< 10%> 85%
H₂ (1 atm), Raney NickelEthanol251645%35%
Fe powder, NH₄ClEthanol / H₂O (4:1)80482%< 2%
SnCl₂·2H₂O Absolute Ethanol 70 2 91% None detected

References

  • Padmaja, R. D., et al. "Rapid Construction of an Imidazo[4,5-b]pyridine Skeleton from 2-Chloro-3-nitropyridine via Tandem Reaction in H2O-IPA Medium." ACS Omega 2018, 3, 4583−4590. URL:[Link]

  • Li, Y., et al. "Chemoselective Reduction of Nitro-Compounds with PMHS Catalyzed by Ni(acac)2." RSC Advances, 2015. URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 2-(4-Chlorophenoxy)pyridin-3-amine Synthesis

Welcome to the Technical Support Center for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine . This guide is engineered for researchers, medicinal chemists, and drug development professionals who are scaling or optimi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine . This guide is engineered for researchers, medicinal chemists, and drug development professionals who are scaling or optimizing this specific building block.

The synthesis of this molecule relies on a two-step sequence: a nucleophilic aromatic substitution (SNAr) of 2-chloro-3-nitropyridine with 4-chlorophenol to form the intermediate 2-(4-chlorophenoxy)-3-nitropyridine[1], followed by a chemoselective nitro reduction to yield the final amine. Below, we address the mechanistic bottlenecks, provide troubleshooting FAQs, and outline self-validating protocols to maximize your isolated yield.

Synthesis Workflow & Decision Tree

SynthesisWorkflow Start 2-Chloro-3-nitropyridine + 4-Chlorophenol SNAr Step 1: SNAr Reaction (K2CO3, DMF, 100°C) Start->SNAr SNAr_Yield Yield Check SNAr->SNAr_Yield SNAr_Fix Troubleshoot: Ensure anhydrous conditions to prevent hydrolysis SNAr_Yield->SNAr_Fix Low Yield/Hydrolysis Intermediate 2-(4-Chlorophenoxy)-3-nitropyridine SNAr_Yield->Intermediate High Yield SNAr_Fix->SNAr Reduction Step 2: Nitro Reduction (Fe/NH4Cl or SnCl2) Intermediate->Reduction Red_Yield Dehalogenation? Reduction->Red_Yield Red_Fix Troubleshoot: Avoid Pd/C + H2. Use chemoselective agents. Red_Yield->Red_Fix Yes (Cleaved C-Cl) Product 2-(4-Chlorophenoxy)pyridin-3-amine Red_Yield->Product No (Intact C-Cl) Red_Fix->Reduction

Workflow for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine and troubleshooting decision tree.

Chemoselectivity Data: Nitro Reduction Reagents

A critical failure point in this synthesis is the accidental cleavage of the aryl chloride bond during the reduction of the nitro group. The table below summarizes the causality behind reagent selection based on empirical chemoselectivity[2][3].

Reducing AgentNitro Reduction EfficiencyDehalogenation RiskMechanistic Rationale & Recommendation
H₂, Pd/C HighVery High Avoid. Pd readily undergoes oxidative addition into the C-Cl bond, leading to rapid dehalogenation[3].
Fe powder, NH₄Cl HighVery Low Highly Recommended. Operates via Single Electron Transfer (SET); lacks the transition-metal characteristics to cleave C-Cl bonds[3].
SnCl₂·2H₂O HighVery Low Recommended. Mild and highly selective, though it generates heavy metal waste requiring specific workup[2][3].
H₂, Raney Nickel HighLowAlternative. Preferred over Pd/C for halogenated substrates, but requires strict monitoring to prevent over-reduction[2][3].
Troubleshooting Guides & FAQs

Q1: My SNAr reaction yield is exceptionally low, and TLC shows a highly polar byproduct remaining at the baseline. What is happening? A1: The highly polar byproduct is likely 2-hydroxy-3-nitropyridine, formed via the hydrolysis of your starting material. The 2-position of 3-nitropyridine is highly activated toward nucleophilic attack due to the electron-withdrawing nature of both the pyridine nitrogen and the adjacent nitro group[4].

  • Causality & Fix: If your potassium carbonate (K₂CO₃) or N,N-dimethylformamide (DMF) contains trace water, hydroxide ions will outcompete 4-chlorophenol for the electrophilic carbon[5]. You must ensure strictly anhydrous conditions. Use anhydrous DMF, oven-dried K₂CO₃, and conduct the reaction under a nitrogen atmosphere. Never use stronger aqueous bases (like NaOH) for this specific SNAr, as it will exclusively drive hydrolysis.

Q2: LC-MS analysis of my Step 2 product shows a mass corresponding to [M-Cl+H]. How do I prevent losing the chlorine atom on the phenoxy ring? A2: You are experiencing reductive dehalogenation. Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) and H₂ is highly active and will readily cleave the aryl C-Cl bond[2][3].

  • Causality & Fix: You must switch to a chemoselective reducing agent. Iron (Fe) powder in the presence of ammonium chloride (NH₄Cl) strictly targets the nitro group[3]. Alternatively, Tin(II) chloride (SnCl₂) can be used as it does not typically cause dehalogenation[3].

Q3: When using Tin(II) chloride (SnCl₂) for the reduction, I get a thick, milky emulsion during aqueous workup. How can I improve phase separation and product recovery? A3: The emulsion is caused by insoluble tin hydroxides precipitating out of the aqueous layer, which traps your target amine and severely reduces the isolated yield[3].

  • Causality & Fix: You must basify the aqueous layer to pH > 10 using 1M NaOH or 5% aqueous NaHCO₃[3]. This chemical adjustment converts the insoluble tin hydroxides into soluble stannate complexes (e.g., Na₂[Sn(OH)₄]). Once the aqueous layer becomes a clear solution, you will achieve clean phase separation when extracting with ethyl acetate.

Validated Experimental Protocols
Protocol 1: Anhydrous SNAr Synthesis of 2-(4-Chlorophenoxy)-3-nitropyridine

This protocol is designed to suppress hydrolysis and maximize etherification.

  • Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Flush with inert gas (N₂ or Argon).

  • Reagent Loading: Charge the flask with 2-chloro-3-nitropyridine (1.0 eq) and 4-chlorophenol (1.1 eq)[5].

  • Base Addition: Add finely powdered, oven-dried K₂CO₃ (2.0 eq)[5].

  • Solvent: Suspend the mixture in anhydrous DMF (to achieve a 0.2 M concentration)[5].

  • Reaction: Heat the suspension to 90–100 °C with vigorous stirring for 2 to 4 hours[5].

  • Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc, 3:1). The starting material should completely disappear, replaced by a new, less polar UV-active spot.

  • Workup: Cool the mixture to room temperature. Dilute with EtOAc and filter through a fritted funnel to remove inorganic salts. Wash the organic filtrate with 5% aqueous LiCl (3 times) to selectively partition the DMF into the aqueous phase. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: Chemoselective Nitro Reduction using Fe/NH₄Cl

This protocol guarantees the preservation of the 4-chlorophenoxy moiety.

  • Preparation: Suspend the intermediate 2-(4-chlorophenoxy)-3-nitropyridine (1.0 eq) in a solvent mixture of Ethanol and Water (4:1 volumetric ratio).

  • Reagent Loading: Add Iron (Fe) powder (325 mesh, 5.0 eq) and NH₄Cl (2.0 eq) to the suspension[3].

  • Reaction: Heat the mixture to reflux (approx. 80 °C) with vigorous stirring for 2 hours. The reaction mixture will transition from a yellow suspension to a dark brown/black slurry as iron oxides form.

  • Validation (Filtration): Critical Step. Do not attempt an aqueous extraction yet. Cool the mixture slightly and filter the hot reaction mixture through a tightly packed pad of Celite. This removes the iron sludge. Wash the Celite pad generously with hot EtOAc to elute any trapped product.

  • Workup: Concentrate the combined filtrate in vacuo to remove the ethanol. Partition the remaining aqueous residue between EtOAc and saturated aqueous NaHCO₃. Separate the organic layer, dry over Na₂SO₄, and concentrate to yield the pure 2-(4-Chlorophenoxy)pyridin-3-amine.

Sources

Optimization

troubleshooting solubility issues with 2-(4-Chlorophenoxy)pyridin-3-amine in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with solvating 2-(4-Chlor...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with solvating 2-(4-Chlorophenoxy)pyridin-3-amine in Dimethyl Sulfoxide (DMSO).

This guide moves beyond basic instructions to explain the causality behind solubility failures, ensuring your experimental workflows are robust, reproducible, and self-validating.

Mechanistic Overview: Why Does 2-(4-Chlorophenoxy)pyridin-3-amine Crash Out?

2-(4-Chlorophenoxy)pyridin-3-amine is a lipophilic small molecule characterized by a rigid diaryl ether linkage, a chlorophenyl ring, and an aminopyridine moiety. While pure DMSO is an excellent aprotic solvent that readily disrupts the crystal lattice of such hydrophobic compounds, solubility issues almost always stem from solvent micro-environment alterations or polymorphic transitions .

The Role of Hygroscopicity and Hydrogen Bonding DMSO is notoriously hygroscopic. When exposed to ambient air, it rapidly absorbs atmospheric moisture[1]. The basic oxygen atom of DMSO forms strong hydrogen bonds with the acidic protons of water[2]. This interaction fundamentally alters the solvent's polarity and creates a highly structured, viscous liquid network[3]. Because 2-(4-Chlorophenoxy)pyridin-3-amine relies on the formation of a hydrophobic cavity within the solvent to remain dissolved, the increased cohesive energy density of "wet" DMSO makes cavity formation thermodynamically unfavorable, actively forcing the lipophilic compound out of solution[3].

Ostwald’s Rule of Stages If your compound dissolves initially but precipitates hours or days later, you are likely observing Ostwald's Rule of Stages. Amorphous powders dissolve rapidly and can form supersaturated solutions[3]. However, over time—especially if triggered by temperature fluctuations or freeze-thaw cycles—the compound will re-crystallize into a lower-energy, higher-melting-point polymorph that is inherently less soluble in DMSO[3][4].

Diagnostic Workflow

To systematically identify and resolve your solubility issue, follow the logical decision tree below.

G Start Compound Precipitates or Fails to Dissolve CheckWater Is the DMSO fresh and strictly anhydrous? Start->CheckWater ReplaceDMSO Discard old solvent. Use fresh anhydrous DMSO. CheckWater->ReplaceDMSO No CheckTemp Is the solution at room temp or freezing? CheckWater->CheckTemp Yes ReplaceDMSO->CheckTemp HeatSonicate Warm to 37°C & Sonicate (Induces Cavitation) CheckTemp->HeatSonicate Cold/Room Temp CheckAssay Did it crash during aqueous buffer dilution? HeatSonicate->CheckAssay ReverseDilute Add DMSO stock TO buffer with rapid vortexing. CheckAssay->ReverseDilute Yes Success Target Concentration Achieved & Validated CheckAssay->Success No ReverseDilute->Success

Troubleshooting workflow for 2-(4-Chlorophenoxy)pyridin-3-amine solubility in DMSO.

Quantitative Impact of Water on DMSO Properties

To understand why even minor water contamination ruins stock solutions, review the physicochemical shifts in DMSO as water content increases.

Water Content (% weight)Molar Ratio (DMSO:H₂O)Freezing Point (°C)Solvating Capacity for LipophilesPhysical State / Viscosity
0% (Anhydrous) 1 : 0+18.5 °COptimal / High Free-flowing liquid
~10% Variable~0 °C to 5 °CModerate (Risk of micro-precipitation)Slightly structured
33% (Maximum disruption) 1 : 2-73.0 °C Poor / Insoluble Highly structured, viscous network

Data synthesized from freezing point depression studies of DMSO-water mixtures[3].

Self-Validating Experimental Protocols

Protocol A: Preparation of High-Fidelity Anhydrous Stock Solutions

Purpose: To prevent moisture-induced precipitation and polymorphic transitions.

  • Equilibration: Allow the sealed vial of 2-(4-Chlorophenoxy)pyridin-3-amine and a new, sealed bottle of anhydrous DMSO (≥99.9% purity) to reach room temperature (20–25 °C) in a desiccator before opening. Causality: Opening cold containers causes immediate condensation of atmospheric moisture into the solvent or onto the powder.

  • Weighing: Weigh the required mass of the compound into a sterile, amber glass vial (the aminopyridine ring can be sensitive to photo-oxidation over long-term storage).

  • Solvation: Add the calculated volume of anhydrous DMSO.

  • Agitation: Vortex vigorously for 2–5 minutes. If the solution is not completely clear, proceed to Protocol B.

  • Aliquot & Blanket: Divide the clear stock solution into single-use aliquots (e.g., 50 µL). Before sealing, gently blanket the headspace of each vial with dry Argon or Nitrogen gas.

  • Storage: Store at -20 °C or -80 °C. Validation Step: Upon thawing a single aliquot for future use, visually inspect against a bright light source for micro-precipitates before proceeding.

Protocol B: Rescuing Precipitated Solutions (The Cavitation Method)

Purpose: To break the lattice energy of crystallized polymorphs without chemically degrading the amine.

  • Warming: Place the sealed vial containing the precipitated mixture in a water bath or dry block set to 37 °C for 10–15 minutes[1]. Caution: Do not exceed 60 °C, as excessive heat can lead to chemical degradation of the primary amine[4].

  • Sonication: Transfer the vial to an ultrasonic bath. Sonicate for 5–10 minutes.

    • Mechanistic Insight: Sonication works via acoustic cavitation. The rapid formation and collapse of microscopic vacuum bubbles generate intense local temperature and pressure gradients that physically shatter the crystalline lattice of the precipitate, forcing the compound back into the solvent phase[4].

  • Validation: Centrifuge the vial briefly (e.g., 2000 x g for 1 minute). If a pellet forms at the bottom, the compound has not fully dissolved, indicating the solvent is likely too hydrated and must be replaced.

Protocol C: Aqueous Assay Dilution (Preventing "Crashing Out")

Purpose: To transition the compound from 100% DMSO into an aqueous biological assay buffer without local supersaturation.

  • Preparation: Ensure your aqueous assay buffer is at room temperature or 37 °C. Cold buffers drastically reduce kinetic solubility.

  • Reverse Addition (Critical): Never add aqueous buffer into your DMSO stock. Instead, add the required volume of your DMSO stock solution directly into the large volume of the aqueous buffer[5].

  • Rapid Dispersion: Add the DMSO stock dropwise while the aqueous buffer is under constant, rapid vortexing or stirring. Causality: This prevents the formation of localized high-concentration zones where the DMSO rapidly disperses into the water, leaving the lipophilic compound stranded to crystallize[5].

Frequently Asked Questions (FAQs)

Q: My stock solution was perfectly clear yesterday, but today there is a fine white powder at the bottom of the tube. What happened? A: This is a classic manifestation of Ostwald's Rule of Stages combined with moisture ingress. Your compound initially dissolved in an amorphous state, creating a supersaturated solution. Overnight, either atmospheric moisture entered the vial, or the compound thermodynamically settled into a lower-energy, higher-melting-point crystalline polymorph that is less soluble in DMSO[3][4]. You must re-solvate using heat and sonication (Protocol B).

Q: Does the primary amine group on the pyridine ring affect its solubility in DMSO? A: Yes. The primary amine (-NH₂) acts as a hydrogen bond donor. In pure, anhydrous DMSO, the oxygen atom of DMSO acts as a strong hydrogen bond acceptor, aiding in the solvation of the molecule. If water is introduced, water molecules outcompete the amine for these hydrogen-bonding sites on the DMSO, effectively "squeezing" the lipophilic chlorophenyl portion of your molecule out of the solvent network.

Q: I need to freeze my stock solutions. Will freeze-thaw cycles damage the compound? A: The chemical integrity of 2-(4-Chlorophenoxy)pyridin-3-amine is generally stable during freezing, but freeze-thaw cycles are the primary catalyst for physical precipitation. Each cycle alters the thermodynamic equilibrium and increases the probability of crystallization[3][4]. This is why Protocol A mandates creating single-use aliquots to strictly avoid repeated freeze-thaw events[1][6].

Q: Can I use a co-solvent if DMSO alone isn't working? A: If anhydrous DMSO fails even with sonication, you can screen co-solvents. For small lipophilic molecules with amine groups, adding 10-20% (v/v) of Dimethylformamide (DMF) or Polyethylene Glycol (PEG 400) can sometimes disrupt stubborn crystal packing[2][7]. However, this must be validated against your downstream assay's tolerance for these solvents.

References

  • Samples in DMSO: What an end user needs to know. Ziath. Available at: [Link]

  • The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Ziath. Available at: [Link]

  • Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PMC - NIH. Available at:[Link]

  • What should I do when a compound goes into DMSO, but precipitates when adding saline? ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Degradation of 2-(4-Chlorophenoxy)pyridin-3-amine in Aqueous Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of 2-(4-Chlorophenoxy)pyridin-3-amine in aqueous solutions. This guide provid...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of 2-(4-Chlorophenoxy)pyridin-3-amine in aqueous solutions. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experimental work. The information herein is synthesized from established chemical principles and data from analogous compounds to provide a robust framework for your investigations.

I. Understanding the Core Degradation Pathways

The degradation of 2-(4-Chlorophenoxy)pyridin-3-amine in an aqueous environment is anticipated to proceed through several key pathways, primarily hydrolysis, photolysis, and oxidation. The stability of the molecule is influenced by factors such as pH, light exposure, and the presence of oxidizing agents. Based on the degradation patterns of similar chemical structures, such as chlorophenoxy herbicides and aminopyridines, we can postulate the primary degradation routes.

A primary anticipated degradation pathway involves the cleavage of the ether linkage, a common route for compounds containing phenoxy groups.[1] This would lead to the formation of 4-chlorophenol and a corresponding pyridine derivative. Additionally, the aminopyridine ring may undergo oxidation or other transformations.

Below is a proposed overarching degradation scheme for 2-(4-Chlorophenoxy)pyridin-3-amine.

2-(4-Chlorophenoxy)pyridin-3-amine 2-(4-Chlorophenoxy)pyridin-3-amine Hydrolysis Hydrolysis 2-(4-Chlorophenoxy)pyridin-3-amine->Hydrolysis Ether Cleavage Photolysis Photolysis 2-(4-Chlorophenoxy)pyridin-3-amine->Photolysis UV/Visible Light Oxidation Oxidation 2-(4-Chlorophenoxy)pyridin-3-amine->Oxidation Oxidizing Agents 4-Chlorophenol 4-Chlorophenol Hydrolysis->4-Chlorophenol 2-Hydroxypyridin-3-amine 2-Hydroxypyridin-3-amine Hydrolysis->2-Hydroxypyridin-3-amine Hydroxylated Byproducts Hydroxylated Byproducts Photolysis->Hydroxylated Byproducts Dechlorinated Products Dechlorinated Products Photolysis->Dechlorinated Products Oxidized Pyridine Derivatives Oxidized Pyridine Derivatives Oxidation->Oxidized Pyridine Derivatives

Caption: Proposed degradation pathways for 2-(4-Chlorophenoxy)pyridin-3-amine.

II. Frequently Asked Questions (FAQs)

This section addresses common questions that may arise during the experimental investigation of 2-(4-Chlorophenoxy)pyridin-3-amine degradation.

Q1: What are the most likely initial degradation products I should be looking for?

A1: Based on the degradation of analogous compounds, the most probable initial degradation products are 4-chlorophenol and 2-hydroxypyridin-3-amine , resulting from the hydrolytic cleavage of the ether bond. The degradation of other chlorophenoxy compounds, such as the herbicide 2,4-D, also proceeds through the formation of the corresponding chlorophenol.[2][3]

Q2: How does pH affect the degradation of 2-(4-Chlorophenoxy)pyridin-3-amine?

A2: The rate of hydrolysis of similar compounds is often pH-dependent.[1] For instance, the hydrolysis of the fungicide Prochloraz is significantly faster in alkaline conditions compared to acidic or neutral conditions.[1] Therefore, it is crucial to investigate a range of pH values (e.g., acidic, neutral, and alkaline) to determine the optimal conditions for degradation. The degradation of 2,4-DCP has also been shown to be influenced by pH, with reaction rates increasing from pH 5 to 7 and then decreasing at pH 8.[4]

Q3: What role does photolysis play in the degradation process?

A3: Exposure to light, particularly UV radiation, can induce photodegradation. This process can lead to the formation of reactive species like hydroxyl radicals, which can attack the aromatic rings, leading to hydroxylation or dechlorination.[5][6] The photolytic half-life of similar compounds can be on the order of hours to days depending on the conditions.[1]

Q4: What analytical techniques are best suited for identifying and quantifying the parent compound and its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detection is a robust method for separating and quantifying the parent compound and its polar degradation products.[7][8][9] Gas Chromatography-Mass Spectrometry (GC-MS) is also a powerful technique, particularly for identifying volatile or semi-volatile degradation products like 4-chlorophenol, often after a derivatization step.[10]

Q5: Are there any known microbial degradation pathways for similar compounds?

A5: Yes, certain microorganisms have been shown to degrade chlorophenols and other related structures.[2][11] Fungal and bacterial strains can utilize these compounds as a carbon source, often initiating degradation through hydroxylation and ring cleavage.[2][11] If you are investigating environmental fate, considering microbial degradation is essential.

III. Troubleshooting Guides

This section provides practical advice for overcoming common experimental challenges.

Troubleshooting Analytical Methods
Problem Potential Cause Troubleshooting Steps
Poor peak shape or resolution in HPLC. Inappropriate mobile phase composition or pH.Optimize the mobile phase by varying the organic solvent (e.g., acetonitrile, methanol) and aqueous phase ratio. Adjust the pH of the aqueous phase to ensure the analytes are in a consistent ionization state.
Column degradation.Use a guard column to protect the analytical column. If performance degrades, wash the column according to the manufacturer's instructions or replace it.
Low sensitivity or inability to detect degradation products. Low concentration of degradation products.Employ a pre-concentration step, such as solid-phase extraction (SPE), to enrich the analytes before analysis.[12]
Inappropriate detector settings.Optimize the wavelength for UV detection based on the absorbance spectra of the target analytes. For MS detection, optimize the ionization source parameters and select appropriate precursor and product ions for selected reaction monitoring (SRM).
Matrix interference in environmental samples. Co-eluting compounds from the sample matrix (e.g., soil, water).Improve sample cleanup procedures. This may involve using different SPE sorbents or employing liquid-liquid extraction.[7]
Ion suppression in MS detection.Dilute the sample to reduce the concentration of interfering matrix components. Use an internal standard that is structurally similar to the analytes to compensate for matrix effects.
Troubleshooting Degradation Experiments
Problem Potential Cause Troubleshooting Steps
No observable degradation of the parent compound. Experimental conditions are not conducive to degradation (e.g., stable pH, absence of light).Systematically vary the experimental parameters. For hydrolysis, test a range of pH values (e.g., 4, 7, 9). For photolysis, ensure the light source provides sufficient energy at the absorbance wavelength of the compound.
The compound is highly stable under the tested conditions.Consider using advanced oxidation processes (AOPs) which generate highly reactive species like hydroxyl radicals to induce degradation.[1]
Inconsistent or non-reproducible degradation rates. Fluctuations in experimental conditions (e.g., temperature, light intensity).Ensure precise control over all experimental parameters. Use a thermostatted water bath to maintain a constant temperature. Use a calibrated light source and measure the light intensity.
Contamination of reagents or glassware.Use high-purity water and solvents. Thoroughly clean all glassware, potentially with a solvent rinse, to remove any residual organic matter.
Formation of unexpected degradation products. Complex secondary reactions or rearrangement of initial products.Use a combination of analytical techniques (e.g., LC-MS/MS, GC-MS, NMR) to elucidate the structures of the unknown products.
Presence of impurities in the starting material.Verify the purity of the 2-(4-Chlorophenoxy)pyridin-3-amine starting material using appropriate analytical methods.

IV. Experimental Protocols

The following are generalized protocols that can be adapted for your specific experimental setup.

Protocol 1: Investigation of Hydrolytic Degradation

cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis Prepare Buffer Solutions (pH 4, 7, 9) Prepare Buffer Solutions (pH 4, 7, 9) Spike Compound into Buffers Spike Compound into Buffers Prepare Buffer Solutions (pH 4, 7, 9)->Spike Compound into Buffers Prepare Stock Solution of Compound Prepare Stock Solution of Compound Prepare Stock Solution of Compound->Spike Compound into Buffers Incubate at Constant Temperature (e.g., 25°C, 50°C) Incubate at Constant Temperature (e.g., 25°C, 50°C) Spike Compound into Buffers->Incubate at Constant Temperature (e.g., 25°C, 50°C) Collect Samples at Time Intervals Collect Samples at Time Intervals Incubate at Constant Temperature (e.g., 25°C, 50°C)->Collect Samples at Time Intervals Quench Reaction (if necessary) Quench Reaction (if necessary) Collect Samples at Time Intervals->Quench Reaction (if necessary) Analyze by HPLC-UV/MS Analyze by HPLC-UV/MS Quench Reaction (if necessary)->Analyze by HPLC-UV/MS Determine Degradation Rate and Products Determine Degradation Rate and Products Analyze by HPLC-UV/MS->Determine Degradation Rate and Products

Caption: Workflow for studying hydrolytic degradation.

  • Preparation of Solutions: Prepare buffer solutions at various pH values (e.g., 4, 7, and 9). Prepare a stock solution of 2-(4-Chlorophenoxy)pyridin-3-amine in a water-miscible organic solvent (e.g., acetonitrile or methanol).

  • Experimental Setup: In separate amber glass vials (to exclude light), add the appropriate buffer solution. Spike each vial with a small volume of the stock solution to achieve the desired final concentration.

  • Incubation: Incubate the vials in a constant temperature water bath or incubator.

  • Sampling: At predetermined time intervals (e.g., 0, 1, 3, 7, 14, and 28 days), withdraw an aliquot from each vial.

  • Sample Analysis: Analyze the samples directly by HPLC-UV/MS to determine the concentration of the parent compound and identify any degradation products.

  • Data Analysis: Plot the concentration of the parent compound versus time to determine the degradation kinetics. Identify and quantify the major degradation products.

Protocol 2: Investigation of Photolytic Degradation
  • Preparation of Solutions: Prepare an aqueous solution of 2-(4-Chlorophenoxy)pyridin-3-amine in high-purity water.

  • Experimental Setup: Place the solution in a quartz reaction vessel to allow for the transmission of UV light. Also, prepare a control sample in an amber glass vial to be kept in the dark.

  • Irradiation: Irradiate the solution using a suitable light source (e.g., a xenon lamp to simulate sunlight or a mercury lamp for specific UV wavelengths). Maintain a constant temperature using a cooling system.

  • Sampling: At regular time intervals, withdraw aliquots from both the irradiated solution and the dark control.

  • Sample Analysis: Analyze the samples by HPLC-UV/MS to monitor the disappearance of the parent compound and the formation of photoproducts.

  • Data Analysis: Compare the degradation in the irradiated sample to the dark control to confirm that the degradation is due to photolysis. Determine the photodegradation rate and identify the photoproducts.

V. References

  • Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

  • Bobbitt, J. M., et al. (1960). Synthesis of Isoquinoline Alkaloids. II. The Synthesis and Reactions of 4-Methyl-3-Pyridinecarboxaldehyde and Other 4-Methyl-3-Substituted Pyridines. Journal of Organic Chemistry, 25, 560-564.

  • Chen, Y., et al. (2009). Photodegradation of Amine Drugs in the Presence of Natural Organic Matter. Environmental Science & Technology, 43(19), 7373-7379.

  • Davis, G. B., et al. (2008). Investigation of the persistence and degradability of chlorophenol and chlorophenoxy acids in groundwater. IAHS Publication, 324, 137-144.

  • European Union Reference Laboratory for Single Residue Methods. (2020). Analytical Observations Report. Retrieved from [Link]

  • Harkins, R. D., & Whidby, J. F. (1975). Hydrolysis of Pyrimethamine. Journal of Pharmaceutical Sciences, 64(1), 152-153.

  • Hrapchak, M. J., et al. (2002). Syntheses of [14C]‐labeled 2‐(3‐chlorophenyloxy)‐3‐[3‐(3‐hydroxy) pyridin‐4‐yl propoxy]pyridine, a phosphodiesterase 4 inhibitor and its metabolites. Journal of Labelled Compounds and Radiopharmaceuticals, 45(10), 867-876.

  • Huang, Y., et al. (2014). A sensitive and efficient method for the determination of 8 chlorophenoxy acid herbicides in crops by dispersive liquid–liquid microextraction and HPLC with fluorescence detection and identification by MS. RSC Advances, 4(63), 33267-33274.

  • Islam, M. R., et al. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. Journal of Pharmaceutical and Biomedical Analysis, 16(1).

  • Kilic, M., & Tunc, S. (2017). Heterogeneous photocatalytic degradation and mineralization of 2,4-dichlorophenoxy acetic acid (2,4-D): its performance. Desalination and Water Treatment, 79, 218-229.

  • Morisawa, Y., et al. (1978). Studies on Anticoccidial Agents, 12. Synthesis and Anticoccidial Activity of Methyl-2(6)-Nitro-and 3(5)-Nitropyridinecarboxamides. Journal of Medicinal Chemistry, 21(2), 194-199.

  • U.S. Environmental Protection Agency. (n.d.). Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. Retrieved from [Link]

  • Wang, C., et al. (2023). Degradation of 2-Chlorophenol in Aqueous Solutions Using Persulfate Activated by Biochar Supported Sulfide-Modified Nanoscale Zero-Valent Iron: Performance and Mechanisms. Water, 15(15), 2805.

  • Yao, J., et al. (2018). Efficient biodegradation of chlorophenols in aqueous phase by magnetically immobilized aniline-degrading Rhodococcus rhodochrous strain. BMC Biotechnology, 18(1), 1-10.

  • Zhang, Y., et al. (2024). Chlorination of Aromatic Amino Acids: Elucidating Disinfection Byproducts, Reaction Kinetics, and Influence Factors. Molecules, 29(8), 1885.

  • Zisovska, E., et al. (2015). QUANTITATIVE DETERMINATION OF 2,4-D IN PESTICIDES MONOSAN HERBI AND DMA-6. Journal of Hygienic Engineering and Design, 12, 59-65.

  • Appchem. (n.d.). 2-(2,4-Dichlorophenoxy)pyridin-3-amine. Retrieved from [Link]

  • U.S. Patent No. 5,869,678. (1999). Oxidation of pyridine and derivatives. Google Patents.

  • Haugland, R. A., et al. (1990). Degradation of the chlorinated phenoxyacetate herbicides 2,4-dichlorophenoxyacetic acid and 2,4,5-trichlorophenoxyacetic acid by pure and mixed bacterial cultures. Applied and Environmental Microbiology, 56(5), 1357-1362.

  • Al-Rawi, J. M. A., et al. (1983). Structural studies on bio-active compounds. Part 3. Re-examination of the hydrolysis of the antimalarial drug pyrimethamine and related derivatives and crystal structure of a hydrolysis product. Journal of the Chemical Society, Perkin Transactions 1, 1635-1639.

  • El-Ghanam, A. M. (2001). Recent trends in the chemistry of pyridine N-oxides. Arkivoc, 2001(1), 242-268.

  • Santos, C., & Lin, Z. (2021). Exploring Fungal Biodegradation Pathways of 2,4-D: Enzymatic Mechanisms, Synergistic Actions, and Environmental Applications. International Journal of Molecular Sciences, 22(16), 8875.

  • U.S. Patent No. 0,551,459. (1993). METHOD FOR THE PREPARATION OF 3-AMINO-2-CHLORO-4-ALKYLPYRIDINES. Google Patents.

  • Zare, M., et al. (2019). Study of visible-light photocatalytic degradation of 2,4-dichlorophenoxyacetic acid in batch and circulated-mode photoreactors. Scientific Reports, 9(1), 1-11.

  • Murthy, T. N., et al. (2017). PHOTOCATALYTIC DEGRADATION OF 2-, 4-AMINO AND CHLORO PHENOLS USING H2O2 SENSITIZED Cu2O AND VISIBLE LIGHT. Rasayan Journal of Chemistry, 10(4), 1255-1263.

Sources

Optimization

Technical Support Center: Crystallization of 2-(4-Chlorophenoxy)pyridin-3-amine

Welcome to the technical support center for refining crystallization methods for 2-(4-Chlorophenoxy)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for refining crystallization methods for 2-(4-Chlorophenoxy)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to obtaining high-quality crystalline material. While specific crystallization protocols for this exact molecule are not widely published, this guide synthesizes established principles of crystallization for aromatic amines and related compounds to provide a robust framework for method development.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific experimental challenges in a question-and-answer format, providing both solutions and the scientific rationale behind them.

Q1: My compound "oils out" instead of crystallizing upon cooling. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This is common when the compound's melting point is low relative to the solvent's boiling point, if the solution is supersaturated too quickly, or if significant impurities are present, which can depress the melting point.[1][2]

Troubleshooting Steps:

  • Reduce the Cooling Rate: Rapid cooling is a primary cause of oiling out. Instead of placing the flask in an ice bath, allow it to cool slowly to room temperature on a benchtop, and then gradually cool it further in a refrigerator. Very slow cooling allows molecules more time to orient themselves into an ordered crystal lattice.[2][3]

  • Add More Solvent: The concentration of your compound might be too high. Re-heat the solution to dissolve the oil, add a small amount of additional solvent (10-20% more), and attempt the cooling process again. This lowers the supersaturation level, which can favor slower, more controlled crystal growth.[1]

  • Change the Solvent System: Select a solvent with a lower boiling point or use a co-solvent system. The goal is to find a system where the compound's solubility is high at an elevated temperature but significantly lower at room or sub-ambient temperatures. For aromatic amines, consider solvent systems like ethanol/water, acetone/hexane, or toluene/heptane.[4]

  • Scratching and Seeding: If the oil is persistent, it may be a supersaturated solution that is resistant to nucleation. Try scratching the inside of the flask with a glass rod at the solution's surface to create microscopic imperfections that can serve as nucleation sites.[2] If you have a small amount of solid material, adding a "seed crystal" can provide a template for crystal growth.

Q2: I'm not getting any crystals, even after the solution has cooled for a long time. What should I do?

Answer:

Failure to crystallize typically indicates that the solution is not sufficiently supersaturated, meaning there is too much solvent, or that there is a high energy barrier for nucleation.[1][2]

Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Vigorously scratch the inner surface of the flask with a glass rod. This can create high-energy sites that promote the formation of initial crystal nuclei.[2]

    • Seed Crystals: If available, add a tiny crystal of the compound to the solution to act as a template.

  • Increase Concentration: The most common reason for no crystal formation is using too much solvent.[2] Gently heat the solution and evaporate a portion of the solvent to increase the solute concentration. Allow the more concentrated solution to cool again.

  • Drastic Cooling: If slow cooling fails, try placing the solution in an ice/salt bath or a freezer. While rapid cooling can sometimes lead to smaller or less pure crystals, it can be effective at inducing crystallization in stubborn cases.[4][5]

  • Introduce an Anti-Solvent: Use a binary solvent system. Dissolve your compound in a "good" solvent where it is highly soluble. Then, slowly add a miscible "anti-solvent" in which the compound is insoluble until the solution becomes turbid (cloudy), indicating the onset of precipitation. Add a drop or two of the good solvent to redissolve the precipitate and then allow the system to slowly equilibrate. This technique, also known as anti-solvent crystallization, is highly effective.[5]

Crystallization Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing common crystallization challenges.

G start Begin Crystallization (e.g., Slow Cooling) outcome1 Observe Outcome start->outcome1 oil Problem: Oiling Out outcome1->oil Liquid layer forms no_xtal Problem: No Crystals Form outcome1->no_xtal Solution remains clear poor_xtal Problem: Poor Quality Crystals (Needles, Powder) outcome1->poor_xtal Impure or fine solid forms success Success: Good Quality Crystals outcome1->success Well-formed solid appears oil_sol1 1. Re-heat & Add More Solvent oil->oil_sol1 no_xtal_sol1 1. Scratch Flask / Add Seed Crystal no_xtal->no_xtal_sol1 poor_xtal_sol1 1. Slow Down Crystallization (Less supersaturation) poor_xtal->poor_xtal_sol1 oil_sol2 2. Slow Down Cooling Rate oil_sol1->oil_sol2 oil_sol3 3. Change Solvent System oil_sol2->oil_sol3 oil_sol3->start no_xtal_sol2 2. Evaporate Some Solvent no_xtal_sol1->no_xtal_sol2 no_xtal_sol3 3. Use Anti-Solvent Method no_xtal_sol2->no_xtal_sol3 no_xtal_sol3->start poor_xtal_sol2 2. Re-crystallize from a different solvent poor_xtal_sol1->poor_xtal_sol2 poor_xtal_sol3 3. Check Purity (e.g., TLC, NMR) poor_xtal_sol2->poor_xtal_sol3 poor_xtal_sol3->start

Caption: Troubleshooting workflow for common crystallization issues.

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to try for 2-(4-Chlorophenoxy)pyridin-3-amine?

Answer:

The choice of solvent is critical and depends on the principle that the compound should be highly soluble at high temperatures and poorly soluble at low temperatures.[6] Given the structure of 2-(4-Chlorophenoxy)pyridin-3-amine—an aromatic ether and a pyridin-amine—it possesses both polar (amine group) and non-polar (chlorophenoxy group) characteristics.

A good strategy is to screen a range of solvents with varying polarities.

Solvent Screening Table

Solvent Class Example Solvents Polarity Rationale
Alcohols Ethanol, Isopropanol Polar Protic The amine group can hydrogen-bond with alcohols, often providing good solubility at elevated temperatures.
Ketones Acetone Polar Aprotic Good for dissolving moderately polar compounds. Often used in combination with an anti-solvent like hexane.
Esters Ethyl Acetate Moderately Polar A versatile solvent that often provides a good solubility gradient with temperature.
Aromatics Toluene Non-Polar The aromatic rings in the solvent can interact favorably with the phenyl and pyridyl rings of the compound.
Ethers Tetrahydrofuran (THF) Moderately Polar A good solvent, but its volatility can sometimes make controlled, slow crystallization difficult.[6]

| Hydrocarbons | Heptane, Hexane | Non-Polar | Primarily used as anti-solvents to decrease solubility and induce crystallization from a more polar solvent.[4] |

Recommendation: Start with isopropanol or ethyl acetate. If the compound is too soluble, consider a co-solvent system like toluene/heptane.

Q2: How does solvent choice affect my crystal shape and quality?

Answer:

The solvent does more than just dissolve the compound; it interacts with the growing crystal surfaces at a molecular level.[7][8] These interactions can inhibit or promote growth on different crystal faces, directly influencing the final crystal shape (morphology).[9]

  • Solvent-Crystal Interaction: A solvent that binds strongly to a specific crystal face will slow the growth of that face, causing other faces to grow more prominently. For instance, a polar solvent might interact strongly with a polar crystal face, leading to a change in the crystal's aspect ratio (e.g., from needles to plates).[7][10]

  • Polymorphism: The choice of solvent can also determine which polymorphic form of the compound crystallizes.[11][12] Polymorphs are different crystal structures of the same molecule, and they can have different physical properties like solubility and stability. The solvent environment influences the molecular conformation and packing during nucleation.[7]

Q3: My crystallization yields are very low. How can I improve them?

Answer:

Low yield is a common problem, often stemming from using too much solvent or stopping the crystallization process too early.[1]

Improvement Strategies:

  • Optimize Solvent Volume: This is the most critical factor. The goal is to use the minimum amount of hot solvent required to fully dissolve the compound. Using excess solvent will leave a significant amount of your product dissolved in the mother liquor after cooling.[1][2]

  • Maximize Cooling: Ensure the solution has reached its final, lowest temperature for an adequate amount of time. Cooling the filtrate in an ice bath after the initial filtration can sometimes yield a second crop of crystals.

  • Check the Mother Liquor: After filtering your crystals, take a small sample of the filtrate (mother liquor) and evaporate the solvent. If a significant amount of solid residue remains, it confirms that too much solvent was used or the solution was not cooled sufficiently. You can attempt to recover this material by concentrating the mother liquor and re-cooling.[1]

Experimental Protocols

Protocol 1: Standard Recrystallization by Slow Cooling
  • Dissolution: Place the crude 2-(4-Chlorophenoxy)pyridin-3-amine solid in an Erlenmeyer flask. Add a magnetic stir bar.

  • Add a small amount of your chosen solvent (e.g., isopropanol) and begin heating with stirring.

  • Continue adding the solvent dropwise until the solid just dissolves at or near the solvent's boiling point. Avoid adding a large excess.

  • Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask.

  • Crystallization: Cover the flask with a watch glass or loosely with foil and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period.

  • Maturation: Once the flask has reached room temperature, place it in a refrigerator or an ice bath for at least one hour to maximize crystal yield.

  • Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

  • Drying: Dry the crystals under a vacuum to remove all traces of solvent.

Protocol 2: Anti-Solvent Crystallization
  • Dissolution: Dissolve the compound in a minimal amount of a "good" solvent (e.g., acetone or THF) at room temperature.

  • Anti-Solvent Addition: While stirring, slowly add a miscible "anti-solvent" (e.g., hexane or water) dropwise.

  • Induce Precipitation: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid).

  • Re-dissolution: Add a few drops of the "good" solvent until the solution becomes clear again.

  • Crystallization: Cover the container and set it aside undisturbed. Crystals should form slowly as the system equilibrates. This can be done at room temperature or in a cold room.[6]

References

  • Control of polymorphism in continuous crystallization. DSpace@MIT. Available from: [Link]

  • How Do Solvents Impact Crystal Morphology In Crystallization? How It Comes Together. Available from: [Link]

  • Control of Polymorphism in Continuous Crystallization via Mixed Suspension Mixed Product Removal Systems Cascade Design. Crystal Growth & Design - ACS Publications. Available from: [Link]

  • Understanding the Effect of a Solvent on the Crystal Habit. ACS Publications. Available from: [Link]

  • Effect of solvents on the growth morphology of dl-alanine crystals. RSC Publishing. Available from: [Link]

  • Solvent effects and its role in quantitatively manipulating the crystal growth: benzoic acid as case study. CrystEngComm (RSC Publishing). Available from: [Link]

  • Studying Solvent Effect on Crystal Growth and Morphology – An In Silico Approach. BIOVIA. Available from: [Link]

  • Strategy for control of crystallization of polymorphs. CrystEngComm (RSC Publishing). Available from: [Link]

  • Controlling factor of polymorphism in crystallization process. ResearchGate. Available from: [Link]

  • Crystallisation Techniques. University of Missouri. Available from: [Link]

  • Factors Influencing Polymorphism. Seven Star Pharma. Available from: [Link]

  • Troubleshooting. Chemistry LibreTexts. Available from: [Link]

  • Crystal Growing Tips. University of Florida. Available from: [Link]

  • Guide for crystallization. Available from: [Link]

  • Growing Quality Crystals. MIT Department of Chemistry. Available from: [Link]

  • Getting crystals your crystallographer will treasure: a beginner's guide. PMC. Available from: [Link]

  • Problems with Recrystallisations. University of York. Available from: [Link]

  • Solubility of Organic Compounds. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 2-(4-Chlorophenoxy)pyridin-3-amine Functionalization

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists struggling with the late-stage functionalization of 2-(4-Chlorophenoxy)pyridin-3-amine...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists struggling with the late-stage functionalization of 2-(4-Chlorophenoxy)pyridin-3-amine .

The core challenge with this scaffold is the extreme steric shielding provided by the 2-(4-chlorophenoxy) group. The ether linkage allows the bulky aromatic ring to freely rotate, effectively sweeping a large steric volume that blocks the adjacent C3-amine lone pair from nucleophilic attack or metal coordination. Below, we provide field-proven troubleshooting guides, mechanistic causality, and self-validating protocols to bypass these physical barriers.

Part 1: Troubleshooting Amide Bond Formation (N-Acylation)

Q: My standard HATU/DIPEA couplings and acyl chloride reactions are yielding <10% of the desired amide. How can I force the acylation of the 3-amino group?

A: Abandon bulky activated esters and acyl chlorides; transition to in situ Acyl Fluoride generation. The failure of standard coupling agents is a purely physical phenomenon. The tetrahedral intermediate required for acyl chloride or HATU-mediated coupling is too sterically demanding to form within the narrow spatial pocket created by the 2-phenoxy shield.

The Causality of Acyl Fluorides: Fluorine has a significantly smaller van der Waals radius (1.47 Å) compared to chlorine (1.75 Å) or typical OBt/OAt leaving groups. This compact steric profile allows the acyl fluoride to penetrate the shielded pocket of the 3-aminopyridine [2]. Furthermore, the C–F bond is highly polarized yet remarkably resistant to background hydrolysis. This allows the electrophile to persist in the reaction mixture at elevated temperatures, providing the thermodynamic driving force necessary for the hindered amine to eventually attack [3].

Acylation Start Carboxylic Acid Path1 Acyl Chloride Route (SOCl2 / Oxalyl Chloride) Start->Path1 Path2 Acyl Fluoride Route (Pentafluoropyridine) Start->Path2 Fail Steric Clash: Low Yield (<10%) Path1->Fail + Amine Success Efficient Coupling: High Yield (>85%) Path2->Success + Amine HinderedAmine 2-(4-Chlorophenoxy) pyridin-3-amine HinderedAmine->Fail HinderedAmine->Success

Caption: Acyl fluoride vs. acyl chloride pathways for hindered aminopyridines.

Part 2: Troubleshooting N-Arylation (Buchwald-Hartwig Cross-Coupling)

Q: I am attempting to N-arylate 2-(4-chlorophenoxy)pyridin-3-amine using Pd₂(dba)₃ and BrettPhos, but the reaction stalls at 15% conversion. What is going wrong?

A: Your ligand is mismatched for the steric profile of the amine. Switch from BrettPhos to RuPhos. While BrettPhos is the gold standard for unhindered primary amines, the extreme steric hindrance of the 2-(4-chlorophenoxy) group alters the energetics of the catalytic cycle.

The Causality of Ligand Selection: Density Functional Theory (DFT) calculations reveal that for Pd-BrettPhos, the rate-limiting step is oxidative addition due to the massive steric bulk of the ligand itself (two methoxy groups and an isopropyl group shielding the Pd center). Conversely, for Pd-RuPhos, the rate-limiting step is reductive elimination [1].

When you introduce a highly sterically hindered amine like 2-(4-chlorophenoxy)pyridin-3-amine into the RuPhos system, the severe steric clash within the Pd(II) intermediate actually lowers the activation energy for reductive elimination. The crowding destabilizes the intermediate, thermodynamically forcing the product out and accelerating the overall catalytic cycle [1].

BHCycle Pd0 Pd(0)L Active Catalyst (L = RuPhos) OA Oxidative Addition (Fast with RuPhos) Pd0->OA Ar-X AmineBind Hindered Amine Binding & Deprotonation OA->AmineBind Amine + Base RE Reductive Elimination (Accelerated by Steric Bulk) AmineBind->RE RE->Pd0 Regeneration Product N-Arylated Product RE->Product

Caption: RuPhos-catalyzed Buchwald-Hartwig cycle accelerated by steric hindrance.

Part 3: Quantitative Data Summaries

Table 1: Electrophile Comparison for 3-Aminopyridine Amidation

Electrophile TypeReagentSteric Profile (Leaving Group Radius)Typical Yield with Hindered AminesHydrolysis Resistance
Acyl ChlorideSOCl₂Large (Cl: 1.75 Å)< 15%Low
Activated EsterHATU/DIPEAVery Large (OBt/OAt)< 10%Moderate
Acyl Fluoride PFP Small (F: 1.47 Å) 80 - 95% High

Table 2: Ligand Kinetics in Buchwald-Hartwig Amination of Hindered Substrates

LigandRate-Limiting StepEffect of Amine Steric Bulk on Reaction RateRecommended Substrate
BrettPhosOxidative AdditionInhibitory (Exacerbates crowding)Unhindered Primary Amines
RuPhos Reductive Elimination Accelerates (Lowers activation energy) Hindered Primary/Secondary Amines

Part 4: Self-Validating Experimental Protocols

Protocol A: One-Pot Acyl Fluoride Generation and Amidation

Utilizing Pentafluoropyridine (PFP) for mild, in situ deoxyfluorination [2].

  • Activation: In an oven-dried vial under N₂, dissolve the target carboxylic acid (1.0 equiv) and Na₂CO₃ (2.0 equiv) in anhydrous DMF (0.2 M).

  • Fluorination: Add Pentafluoropyridine (PFP) (1.2 equiv) dropwise at room temperature. Stir for 30–45 minutes.

    • Validation Checkpoint 1: Withdraw a 10 µL aliquot, dilute in MeCN, and quench with methanol. LC-MS should show complete disappearance of the starting acid and formation of the methyl ester (confirming the highly reactive acyl fluoride intermediate was present). Alternatively, ¹⁹F NMR will show a distinct new peak (typically +20 to +40 ppm) corresponding to the acyl fluoride.

  • Coupling: Add 2-(4-Chlorophenoxy)pyridin-3-amine (1.1 equiv) to the mixture.

  • Thermal Shift: Seal the vial and heat to 80 °C for 12 hours. The thermal energy is required to overcome the final steric barrier of the 2-phenoxy group.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with 1M HCl, then brine. Dry over Na₂SO₄ and concentrate.

Protocol B: RuPhos-Enabled Buchwald-Hartwig N-Arylation

Optimized for sterically congested aminopyridines [1].

  • Catalyst Pre-mix: In a glovebox or under strict Schlenk conditions, combine Pd₂(dba)₃ (2.5 mol%, 5 mol% Pd) and RuPhos (6 mol%) in a dry vial.

  • Substrate Addition: Add the aryl bromide (1.0 equiv), 2-(4-Chlorophenoxy)pyridin-3-amine (1.2 equiv), and NaOtBu (1.5 equiv).

  • Solvation: Add anhydrous, degassed Toluene (0.15 M).

    • Validation Checkpoint 1 (Visual): Upon heating to 40 °C for 5 minutes, the reaction mixture should transition from a muddy brown/yellow to a deep, homogeneous red/orange. This color shift validates the successful generation of the active Pd(0)-RuPhos monomeric species. If the solution remains yellow or precipitates black Pd-black, oxygen contamination has occurred.

  • Coupling: Heat the sealed reaction to 100 °C for 16 hours.

    • Validation Checkpoint 2: LC-MS analysis should show rapid consumption of the aryl bromide. The steric bulk of the amine will drive rapid reductive elimination, preventing the buildup of stable Pd(II) intermediates.

  • Purification: Filter through a short pad of Celite, eluting with EtOAc, and purify via silica gel chromatography.

Part 5: References

  • Title: Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure Source: ACS Omega (2020) URL:

  • Title: Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) Source: Organic Letters (2021) URL:

  • Title: Gram-Scale Preparation of Acyl Fluorides and Their Reactions with Hindered Nucleophiles Source: Synthesis (2022) URL:

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Validation of Analytical Methods for 2-(4-Chlorophenoxy)pyridin-3-amine

Introduction: The Analytical Imperative for 2-(4-Chlorophenoxy)pyridin-3-amine 2-(4-Chlorophenoxy)pyridin-3-amine is a heterocyclic aromatic amine, a chemical scaffold of increasing interest in pharmaceutical and agroche...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Analytical Imperative for 2-(4-Chlorophenoxy)pyridin-3-amine

2-(4-Chlorophenoxy)pyridin-3-amine is a heterocyclic aromatic amine, a chemical scaffold of increasing interest in pharmaceutical and agrochemical research due to its potential biological activities. As with any compound intended for these applications, the development of robust and reliable analytical methods is a cornerstone of quality control, ensuring the purity, stability, and safety of the final product. The validation of these analytical methods is not merely a procedural step but a scientific necessity, providing documented evidence that a method is fit for its intended purpose.

This guide provides a comparative analysis of two principal chromatographic techniques applicable for the quantification and purity assessment of 2-(4-Chlorophenoxy)pyridin-3-amine: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). While specific validated methods for this exact analyte are not widely published, this guide leverages established protocols for structurally similar aromatic amines, pyridines, and chlorophenoxy compounds to provide a scientifically grounded framework for method development and validation.[1] The principles and experimental parameters discussed herein are directly adaptable and serve as a comprehensive starting point for researchers in the field.

Pillar 1: High-Performance Liquid Chromatography (HPLC) - The Workhorse of Pharmaceutical Analysis

HPLC is often the method of choice for the analysis of non-volatile and thermally labile compounds like 2-(4-Chlorophenoxy)pyridin-3-amine. Its versatility in column chemistries and detection methods allows for precise and accurate quantification.

Causality in Experimental Design for HPLC

The development of a stability-indicating HPLC method requires careful consideration of the analyte's physicochemical properties. The basicity of the pyridine nitrogen and the primary amine, coupled with the hydrophobicity of the chlorophenoxy group, dictates the choice of stationary and mobile phases. A reversed-phase C18 column is a logical starting point due to its versatility in separating compounds of moderate polarity.[2] The mobile phase composition, typically a mixture of an aqueous buffer and an organic modifier like acetonitrile or methanol, must be optimized to achieve adequate retention and resolution of the analyte from potential impurities. The pH of the aqueous phase is a critical parameter; for an amine-containing compound, a slightly acidic pH (e.g., pH 3) can improve peak shape by ensuring the protonation of the basic nitrogens.[2]

Experimental Protocol: A Validated RP-HPLC Method

This protocol is a robust starting point for the validation of an HPLC method for 2-(4-Chlorophenoxy)pyridin-3-amine.

1. Instrumentation and Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[2]

  • Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A) and acetonitrile (Solvent B) is recommended for effective separation.[3]

  • Flow Rate: 1.0 mL/min.[2]

  • Column Temperature: 30 °C.[2]

  • Detection Wavelength: Determined by UV-Vis spectral analysis of a standard solution of 2-(4-Chlorophenoxy)pyridin-3-amine. A wavelength in the range of 220-280 nm is anticipated.[2]

  • Injection Volume: 10 µL.

2. Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and dissolve a known amount of 2-(4-Chlorophenoxy)pyridin-3-amine reference standard in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of 1 mg/mL.[4]

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution to cover the expected concentration range of the samples.

  • Sample Solution: Dissolve the sample containing 2-(4-Chlorophenoxy)pyridin-3-amine in the mobile phase or a compatible solvent to achieve a concentration within the calibration range.

3. Method Validation (in accordance with ICH Q2(R1) Guidelines):

  • Specificity: Analyze a blank (diluent), a standard solution, and a sample solution. The analyte peak should be well-resolved from any other peaks. Forced degradation studies (acidic, basic, oxidative, thermal, and photolytic stress) should be performed to demonstrate that the method can separate the analyte from its degradation products.[5][6]

  • Linearity: Analyze a series of at least five concentrations of the standard solution. Plot the peak area against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.[7]

  • Accuracy: Perform recovery studies by spiking a placebo or a known matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The mean recovery should be within 98-102%.[8]

  • Precision:

    • Repeatability (Intra-day precision): Analyze at least six replicate injections of the standard solution at 100% of the test concentration on the same day. The relative standard deviation (RSD) should be ≤ 2%.

    • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be ≤ 2%.[5]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.[5][7]

  • Robustness: Intentionally vary chromatographic parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min) to assess the method's reliability during normal use.[5]

Visualizing the HPLC Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Acquisition & Processing Stock Stock Solution (1 mg/mL) Working Working Standards Stock->Working Dilution HPLC HPLC System (C18 Column, Gradient Elution) Working->HPLC Sample Sample Solution Sample->HPLC Detector DAD/UV-Vis Detector HPLC->Detector Chromatogram Chromatogram Detector->Chromatogram Integration Peak Integration Chromatogram->Integration Calibration Calibration Curve Integration->Calibration Quantification Quantification Calibration->Quantification Report Report Quantification->Report Final Report

Caption: Workflow for the HPLC analysis of 2-(4-Chlorophenoxy)pyridin-3-amine.

Pillar 2: Gas Chromatography-Mass Spectrometry (GC-MS) - A Powerful Tool for Volatile and Semi-Volatile Compounds

For compounds that are thermally stable and sufficiently volatile, GC-MS offers excellent separation efficiency and highly specific detection. While the target analyte has a relatively high boiling point, GC analysis is feasible, potentially after derivatization to improve volatility and thermal stability.

Causality in Experimental Design for GC-MS

The primary amine and the polarity of the molecule can lead to peak tailing and adsorption on the GC column.[9] Therefore, a deactivated column, such as a DB-5MS, is recommended.[1] To enhance volatility and reduce peak tailing, derivatization of the primary amine with an agent like heptafluorobutyric anhydride (HFBA) can be employed.[10] Electron ionization (EI) is a common technique that generates a reproducible fragmentation pattern, which can be used for structural confirmation and quantification.[1] Operating the mass spectrometer in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode can significantly improve sensitivity and selectivity.[1]

Experimental Protocol: A Validated GC-MS Method

This protocol provides a framework for developing a validated GC-MS method for 2-(4-Chlorophenoxy)pyridin-3-amine.

1. Instrumentation and Chromatographic Conditions:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or triple quadrupole).

  • Column: A DB-5MS capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar.[1][11]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[11]

  • Injection: Splitless injection to maximize analyte transfer to the column.[1]

  • Oven Temperature Program: A temperature gradient program should be optimized to separate the analyte from any impurities (e.g., start at 100 °C, hold for 1 min, then ramp to 280 °C at 15 °C/min, and hold for 5 min).

  • Ionization: Electron Ionization (EI) at 70 eV.[1]

  • Detection: Mass spectrometer operated in full scan mode for initial identification and then in Selected Ion Monitoring (SIM) mode for quantification, monitoring characteristic ions of the analyte or its derivative.

2. Standard and Sample Preparation (with Derivatization):

  • Standard Stock Solution: Prepare a stock solution of 2-(4-Chlorophenoxy)pyridin-3-amine in a suitable organic solvent (e.g., toluene or ethyl acetate).

  • Derivatization: To a known amount of the standard or sample, add a derivatizing agent such as heptafluorobutyric anhydride (HFBA) in the presence of a catalyst (e.g., pyridine) and heat to complete the reaction.[10]

  • Extraction: After derivatization, the derivative can be extracted into an organic solvent (e.g., hexane) and concentrated before injection.[12]

3. Method Validation (in accordance with ICH Q2(R1) Guidelines):

  • Specificity: Analyze a blank, a derivatized standard, and a derivatized sample. The peak for the derivatized analyte should be unique and have the expected mass spectrum.

  • Linearity: Analyze a series of at least five concentrations of the derivatized standard. The correlation coefficient (r²) should be ≥ 0.995.[1][13]

  • Accuracy: Perform recovery studies by spiking a suitable matrix with the analyte at three different concentration levels before the derivatization and extraction steps.

  • Precision: Assess repeatability and intermediate precision by analyzing replicate samples. The RSD should be within acceptable limits (typically ≤ 15% for trace analysis).[10]

  • LOD and LOQ: Determine based on the signal-to-noise ratio of the chromatogram in SIM mode.

  • Robustness: Evaluate the effect of small variations in GC parameters (e.g., oven temperature ramp rate, injector temperature) and derivatization conditions (e.g., reaction time, temperature).

Visualizing the GC-MS Workflow

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_gcms GC-MS Analysis cluster_data Data Acquisition & Processing Stock Stock Solution Derivatization Derivatization (e.g., with HFBA) Stock->Derivatization Sample Sample Solution Sample->Derivatization Extraction Liquid-Liquid Extraction Derivatization->Extraction GC Gas Chromatograph (DB-5MS Column) Extraction->GC MS Mass Spectrometer (EI, SIM mode) GC->MS TIC Total Ion Chromatogram MS->TIC MassSpectrum Mass Spectrum MS->MassSpectrum Quantification Quantification TIC->Quantification Report Report Quantification->Report Final Report

Caption: Workflow for the GC-MS analysis of 2-(4-Chlorophenoxy)pyridin-3-amine.

Data Summary: A Comparative Look at Analytical Methods

The following table summarizes the anticipated performance characteristics of the two primary analytical techniques for the analysis of 2-(4-Chlorophenoxy)pyridin-3-amine.

ParameterHPLC with UV/DAD DetectionGC-MS with Derivatization
Applicability Non-volatile and thermally labile compoundsThermally stable and volatile/semi-volatile compounds (or their derivatives)
Limit of Detection (LOD) ng/mL range[5]pg/mL to ng/mL range[10][13]
Limit of Quantitation (LOQ) ng/mL to µg/mL range[5]pg/mL to ng/mL range[10][13]
Linearity (r²) Typically ≥ 0.999[7]Typically ≥ 0.995[1][13]
Precision (%RSD) ≤ 2% for repeatability and intermediate precision[5]≤ 15% for repeatability and intermediate precision[10]
Accuracy (Recovery) 98-102%[8]85-115%[10][13]
Specificity Good, enhanced by forced degradation studies[5]Excellent, based on mass spectral data[1]
Sample Preparation Often simple dissolution and filtrationMay require more complex derivatization and extraction steps[10][12]
Key Advantages Widely applicable, robust, and straightforward for routine analysisHigh sensitivity and specificity, provides structural information
Key Disadvantages Lower sensitivity compared to MS, potential for co-eluting impuritiesNot suitable for thermally labile compounds, derivatization adds complexity

Conclusion: Selecting the Appropriate Validated Method

Both HPLC and GC-MS are powerful techniques for the analysis of 2-(4-Chlorophenoxy)pyridin-3-amine, each with its own set of advantages and considerations. The choice of method will depend on the specific requirements of the analysis.

  • For routine quality control, purity assessment, and stability studies where high throughput and robustness are critical, a validated RP-HPLC-UV/DAD method is often the most practical and efficient choice.

  • For trace-level impurity identification, structural elucidation, and applications requiring the highest sensitivity and specificity, a validated GC-MS method, likely involving derivatization, is the superior option.

Ultimately, the successful implementation of any analytical method for 2-(4-Chlorophenoxy)pyridin-3-amine hinges on a thorough and well-documented validation process. By following the principles and protocols outlined in this guide, researchers and drug development professionals can establish a foundation of scientific integrity and ensure the quality and reliability of their analytical data.

References

  • Sendón, R., Bustos, J., Sánchez, J. J., Paseiro, P., & Cirugeda, M. E. (2010). Validation of a liquid chromatography-mass spectrometry method for determining the migration of primary aromatic amines from cooking utensils and its application to actual samples. Food Additives & Contaminants: Part A, 27(1), 107-117. [Link]

  • OuYang, X. K., Luo, Y. Y., Wang, Y. G., & Yang, L. Y. (2014). Validation a Solid-Phase extraction-HPLC Method for Determining the Migration Behaviour of Five Aromatic Amines From Packaging Bags Into Seafood Simulants. Food Additives & Contaminants: Part A, 31(9), 1598-1604. [Link]

  • Sendón, R., Bustos, J., Sánchez, J. J., Paseiro, P., & Cirugeda, M. E. (2010). Validation of a liquid chromatography–mass spectrometry method for determining the migration of primary aromatic amines from cooking utensils and its application to actual samples. Food Additives & Contaminants: Part A, 27(1), 107-117. [Link]

  • Fauss, J., Brock, T. H., Hebisch, R., Hartwig, A., & MAK Commission. (2020). Method for the determination of aromatic amines in workplace air using gas chromatography. The MAK-Collection for Occupational Health and Safety, 5(3), Doc064. [Link]

  • Agency for Toxic Substances and Disease Registry. (1992). Toxicological Profile for Pyridine. U.S. Department of Health and Human Services. [Link]

  • KNAUER. (n.d.). Determination and Quantification of Primary Aromatic Amine in Printer Ink. [Link]

  • Organic Syntheses. (n.d.). 3-Chloro-N-phenyl-pyridin-2-amine. [Link]

  • Colosio, C., Fustinoni, S., Birindelli, S., Bonomi, I., De Paschale, G., & Maroni, M. (1999). Analytical methods for the determination of urinary 2,4-dichlorophenoxyacetic acid and 2-methyl-4-chlorophenoxyacetic acid in occupationally exposed subjects and in the general population. Journal of Chromatography B: Biomedical Sciences and Applications, 733(1-2), 185-195. [Link]

  • U.S. Environmental Protection Agency. (2018). Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. [Link]

  • U.S. Environmental Protection Agency. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. [Link]

  • Vladimirova, S., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 435-442. [Link]

  • Albero, B., Sánchez-Brunete, C., & Tadeo, J. L. (2008). Multiresidue Determination of Chlorophenoxy Acid Herbicides in Human Urine Samples by Use of Solid-Phase Extraction and Capillary LC-UV Detection. Analytical and Bioanalytical Chemistry, 390(2), 735-742. [Link]

  • Dasgupta, A., & Weng, W. (2014). Determination of Chlorophenoxy Acid Methyl Esters and Other Chlorinated Herbicides by GC High-resolution QTOFMS and Soft Ionization. Journal of The American Society for Mass Spectrometry, 25(11), 1956-1964. [Link]

  • Raza, A., et al. (2017). Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy) methyl]. Journal of the Chemical Society of Pakistan, 39(1), 128-136. [Link]

  • El-Gaby, M. S. A., et al. (2021). Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. Current Chemistry Letters, 10(2), 167-172. [Link]

  • Baertschi, S. W., Alsante, K. M., & Hata, S. T. (Eds.). (2011). Pharmaceutical stress testing: predicting drug degradation. CRC press. [Link]

  • Dong, S., et al. (2019). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. Physical Testing and Chemical Analysis Part B:Chemical Analysis, 55(12), 1396-1400. [Link]

  • Van Acker, T., et al. (2018). Development of a method for the quantitative metabolite profiling of pharmaceutical drugs using HPLC-ICP-MS following pre-column derivatization of their amino and hydroxyl groups using 4-aminopyridine as a model compound. Journal of Analytical Atomic Spectrometry, 33(11), 1899-1908. [Link]

  • Martínez-Archundia, M., et al. (2022). 2-(4-Chlorophenyl)-4-(3,4-dimethoxy-phenyl)-6-methoxy-3-methylquinoline. Molbank, 2022(2), M1397. [Link]

  • Suneetha, A., & Rao, G. V. (2024). Quality by Design Approach for the Stability Indicating Method Development and Validation of Selpercatinib Drug Formulation by u. Research Journal of Pharmacy and Technology, 17(6), 2635-2641. [Link]

  • NextSDS. (n.d.). 2-(2-chlorophenoxy)pyridin-4-amine — Chemical Substance Information. [Link]

  • PubChem. (n.d.). 2-(2,4-dichlorophenoxy)pyridin-3-amine. [Link]

  • Wang, Y., et al. (2018). Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method. PLoS One, 13(1), e0191112. [Link]

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Comparative

A Comparative Guide to the Synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine: An Evaluation of Reproducibility and Practicality

For Researchers, Scientists, and Drug Development Professionals The synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine, a key scaffold in medicinal chemistry, presents several strategic challenges. The selection of a synthe...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine, a key scaffold in medicinal chemistry, presents several strategic challenges. The selection of a synthetic route with high reproducibility, yield, and operational simplicity is paramount for efficient drug discovery and development pipelines. This guide provides an in-depth comparison of the primary synthetic methodologies for this target molecule, with a focus on their practical application, reproducibility, and the underlying chemical principles that govern their success.

Introduction: The Significance of the 2-Aryloxypyridin-3-amine Scaffold

The 2-aryloxypyridin-3-amine core is a privileged scaffold found in a multitude of biologically active molecules. The combination of the pyridine ring, the ether linkage, and the amino group provides a unique three-dimensional structure that can effectively interact with a variety of biological targets. The specific target molecule, 2-(4-Chlorophenoxy)pyridin-3-amine, incorporates a 4-chlorophenoxy group, which can influence the compound's pharmacokinetic and pharmacodynamic properties through hydrophobic and electronic interactions. Consequently, robust and scalable synthetic access to this and related compounds is of significant interest to the pharmaceutical industry.

Primary Synthetic Strategies: A Head-to-Head Comparison

The formation of the C-O or C-N bond is the key disconnection in the retrosynthetic analysis of 2-(4-Chlorophenoxy)pyridin-3-amine. This leads to two primary and well-established cross-coupling strategies: the Buchwald-Hartwig amination and the Ullmann condensation.

MethodKey TransformationCatalyst SystemTypical ConditionsAdvantagesDisadvantages
Buchwald-Hartwig Amination C-N bond formationPalladium/Phosphine Ligand80-120 °C, Anhydrous Solvent, Inert AtmosphereHigh yields, good functional group tolerance, milder conditions than UllmannAir and moisture sensitive, expensive catalyst and ligands, potential for catalyst poisoning
Ullmann Condensation C-O or C-N bond formationCopper/Ligand (optional)100-220 °C, Polar Aprotic SolventLess expensive catalyst, can be run without a ligandHarsher reaction conditions, lower yields for unactivated substrates, potential for side reactions

Method 1: The Buchwald-Hartwig Amination Approach

The Buchwald-Hartwig amination has become a cornerstone of modern organic synthesis for the formation of carbon-nitrogen bonds. This palladium-catalyzed cross-coupling reaction offers a versatile and high-yielding route to aryl and heteroaryl amines.[1] The general catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and reductive elimination to afford the desired product and regenerate the catalyst.

Proposed Synthetic Workflow: Buchwald-Hartwig Amination

Buchwald-Hartwig Workflow cluster_reactants Starting Materials cluster_reaction1 Step 1: Nucleophilic Aromatic Substitution (SNAr) cluster_intermediate Intermediate cluster_reaction2 Step 2: Reduction cluster_product Final Product 2-Chloro-3-nitropyridine 2-Chloro-3-nitropyridine SNAr SNAr Reaction 2-Chloro-3-nitropyridine->SNAr 4-Chlorophenol 4-Chlorophenol 4-Chlorophenol->SNAr 2-(4-Chlorophenoxy)-3-nitropyridine 2-(4-Chlorophenoxy)-3-nitropyridine SNAr->2-(4-Chlorophenoxy)-3-nitropyridine Base (e.g., K2CO3) Solvent (e.g., DMF) Reduction Reduction 2-(4-Chlorophenoxy)-3-nitropyridine->Reduction Reducing Agent (e.g., Fe/HCl, H2/Pd-C) 2-(4-Chlorophenoxy)pyridin-3-amine 2-(4-Chlorophenoxy)pyridin-3-amine Reduction->2-(4-Chlorophenoxy)pyridin-3-amine

Caption: Proposed workflow for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine via a Buchwald-Hartwig strategy.

Experimental Protocol: Buchwald-Hartwig Amination of a Related Substrate

Materials:

  • 2-Bromo-3-phenoxypyridine (1 equivalent)

  • Aniline (1.2 equivalents)

  • Palladium(II) acetate (Pd(OAc)₂, 0.02 equivalents)

  • Xantphos (0.04 equivalents)

  • Sodium tert-butoxide (NaOtBu, 2.0 equivalents)

  • Anhydrous Toluene

Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add 2-bromo-3-phenoxypyridine, aniline, Pd(OAc)₂, Xantphos, and NaOtBu.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Discussion of Reproducibility and Key Parameters

The reproducibility of the Buchwald-Hartwig amination is highly dependent on several critical factors:

  • Catalyst and Ligand Choice: The selection of the palladium precursor and the phosphine ligand is crucial. For electron-rich pyridines, bulky, electron-rich phosphine ligands such as Xantphos or Josiphos-type ligands often provide superior results.[1] The quality and purity of the catalyst and ligand are also critical for consistent results.

  • Base: Strong, non-nucleophilic bases like sodium tert-butoxide are commonly used.[3] The stoichiometry and purity of the base can significantly impact the reaction rate and yield.

  • Solvent and Atmosphere: Anhydrous and deoxygenated solvents are essential to prevent catalyst deactivation.[4] The reaction must be performed under an inert atmosphere.

  • Substrate Purity: The purity of the starting materials, particularly the aryl halide, is important to avoid catalyst inhibition.

Expertise & Experience Insights: In our experience, inconsistent yields in Buchwald-Hartwig reactions can often be traced back to seemingly minor details. For instance, the source and age of the sodium tert-butoxide can have a dramatic effect on the reaction outcome. It is advisable to use freshly opened or rigorously dried base. Furthermore, the choice of phosphine ligand is not always intuitive and may require screening to identify the optimal conditions for a specific substrate.

Method 2: The Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed method for the formation of carbon-heteroatom bonds, including C-O and C-N bonds.[5] While it often requires harsher reaction conditions compared to the Buchwald-Hartwig amination, it can be a more cost-effective alternative, especially for large-scale syntheses.[5] The mechanism is thought to involve the formation of a copper(I) alkoxide or amide, which then undergoes oxidative addition to the aryl halide.[5]

Proposed Synthetic Workflow: Ullmann Condensation

Ullmann_Workflow cluster_reactants Starting Materials cluster_reaction Ullmann Condensation cluster_product Final Product 2-Chloro-3-aminopyridine 2-Chloro-3-aminopyridine Ullmann Ullmann Reaction 2-Chloro-3-aminopyridine->Ullmann 4-Chlorophenol 4-Chlorophenol 4-Chlorophenol->Ullmann 2-(4-Chlorophenoxy)pyridin-3-amine 2-(4-Chlorophenoxy)pyridin-3-amine Ullmann->2-(4-Chlorophenoxy)pyridin-3-amine Cu Catalyst (e.g., CuI) Base (e.g., K2CO3) High-boiling Solvent (e.g., DMF, NMP)

Caption: Proposed workflow for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine via Ullmann condensation.

Experimental Protocol: Ullmann Condensation for a Related Aryl Ether Synthesis

While a specific protocol for the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine via an Ullmann reaction was not found in the provided search results, a general procedure for the synthesis of a diaryl ether can be adapted.[5]

Materials:

  • 2-Chloropyridine (1 equivalent)

  • 4-Chlorophenol (1.2 equivalents)

  • Copper(I) iodide (CuI, 0.1 equivalents)

  • Potassium carbonate (K₂CO₃, 2.0 equivalents)

  • N,N-Dimethylformamide (DMF)

Procedure:

  • To a round-bottom flask, add 2-chloropyridine, 4-chlorophenol, CuI, and K₂CO₃.

  • Add DMF as the solvent.

  • Heat the reaction mixture to 140-160 °C and stir for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Discussion of Reproducibility and Key Parameters

The reproducibility of the Ullmann condensation is often more challenging to control than the Buchwald-Hartwig amination. Key factors include:

  • Copper Source and Activity: The form and activity of the copper catalyst are critical. Copper(I) salts are generally more effective than copper(II) salts.[5] The use of freshly prepared or activated copper powder can sometimes improve yields.

  • Reaction Temperature: High temperatures are typically required, which can lead to side reactions and decomposition of starting materials or products.[5] Precise temperature control is essential for reproducible results.

  • Solvent: High-boiling polar aprotic solvents like DMF or NMP are commonly used.[5] The purity and dryness of the solvent are important.

  • Ligands: While traditional Ullmann reactions are often run without a ligand, the addition of ligands such as 1,10-phenanthroline or N,N'-dimethylethylenediamine can significantly improve the reaction rate and yield, allowing for milder reaction conditions.[5]

Expertise & Experience Insights: A common issue with Ullmann reactions is the formation of homocoupled byproducts. Careful control of stoichiometry and reaction time can help to minimize these side reactions. For substrates that are sensitive to high temperatures, exploring ligand-accelerated Ullmann conditions is highly recommended.

Alternative Synthetic Routes

While the Buchwald-Hartwig and Ullmann reactions are the most direct approaches, other synthetic strategies can be considered, particularly if the primary methods prove to be low-yielding or difficult to reproduce.

One notable alternative is a multi-step sequence involving a nucleophilic aromatic substitution (SNAr) reaction followed by a reduction . This approach is particularly viable if the pyridine ring is activated towards nucleophilic attack. For instance, starting with 2-chloro-3-nitropyridine, the phenoxide can displace the chloride, followed by reduction of the nitro group to the desired amine.

Proposed Synthetic Workflow: SNAr and Reduction

SNAr_Reduction_Workflow cluster_reactants Starting Materials cluster_reaction1 Step 1: SNAr cluster_intermediate Intermediate cluster_reaction2 Step 2: Reduction cluster_product Final Product 2-Chloro-3-nitropyridine 2-Chloro-3-nitropyridine SNAr SNAr Reaction 2-Chloro-3-nitropyridine->SNAr 4-Chlorophenol 4-Chlorophenol 4-Chlorophenol->SNAr 2-(4-Chlorophenoxy)-3-nitropyridine 2-(4-Chlorophenoxy)-3-nitropyridine SNAr->2-(4-Chlorophenoxy)-3-nitropyridine Base (e.g., K2CO3) Solvent (e.g., DMF) Reduction Reduction 2-(4-Chlorophenoxy)-3-nitropyridine->Reduction Reducing Agent (e.g., Fe/HCl, H2/Pd-C) 2-(4-Chlorophenoxy)pyridin-3-amine 2-(4-Chlorophenoxy)pyridin-3-amine Reduction->2-(4-Chlorophenoxy)pyridin-3-amine

Caption: Alternative synthetic workflow via SNAr and reduction.

This approach avoids the use of expensive palladium catalysts but requires the availability of the appropriate starting materials and involves an additional synthetic step. The reduction of the nitro group can be achieved using various methods, such as catalytic hydrogenation or metal-acid combinations (e.g., Fe/HCl).

Conclusion and Recommendations

For the synthesis of 2-(4-Chlorophenoxy)pyridin-3-amine, both the Buchwald-Hartwig amination and the Ullmann condensation represent viable strategies.

  • For initial, small-scale synthesis and rapid analogue generation , the Buchwald-Hartwig amination is generally the preferred method due to its typically higher yields, milder reaction conditions, and broader functional group tolerance. However, careful optimization of the catalyst, ligand, and base may be required to achieve high reproducibility.

  • For larger-scale synthesis where cost is a significant factor , the Ullmann condensation is a more economical choice. Modern ligand-accelerated Ullmann protocols can often mitigate the need for extremely high temperatures and improve yields, making this a more attractive option than its classical counterpart.

  • The SNAr and reduction sequence offers a valuable alternative, particularly if the required starting materials are readily available and if metal-catalyzed reactions are to be avoided.

Ultimately, the optimal synthetic route will depend on the specific constraints of the project, including scale, cost, available equipment, and the expertise of the synthetic chemist. It is highly recommended that for any chosen method, a thorough optimization of reaction conditions be performed to ensure the highest possible reproducibility and yield.

References

  • Ullmann condensation - Wikipedia. Available at: [Link]

  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - MDPI. Available at: [Link]

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

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  • Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies - PMC. Available at: [Link]

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Validation

Translational Profiling of 2-(4-Chlorophenoxy)pyridin-3-amine: In Vitro Efficacy vs. In Vivo Pharmacokinetics

As a Senior Application Scientist in early-stage drug discovery, one of the most common challenges I encounter is the "translational gap"—the phenomenon where a highly potent molecule in a biochemical assay fails to demo...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, one of the most common challenges I encounter is the "translational gap"—the phenomenon where a highly potent molecule in a biochemical assay fails to demonstrate efficacy in animal models.

2-(4-Chlorophenoxy)pyridin-3-amine (2-4-CPPA) is a classic example of a privileged medicinal chemistry scaffold. Phenoxypyridines and aminopyridines are widely utilized as core pharmacophores in the development of kinase inhibitors, cyclooxygenase (COX-2) inhibitors, and epigenetic modulators[1]. However, evaluating this compound requires a rigorous understanding of its physicochemical properties. This guide objectively compares the in vitro and in vivo performance of 2-4-CPPA against alternative structural analogues, providing causality for its translational attrition and detailing the self-validating protocols required to profile it.

The Causality of Performance: In Vitro vs. In Vivo

To understand the pharmacological behavior of 2-4-CPPA, we must deconstruct its structure and compare it against baseline and optimized alternatives:

  • Unsubstituted 3-Aminopyridine (3-AP): A highly polar, low-molecular-weight baseline fragment.

  • 2-4-CPPA (The Lead): Features a lipophilic 4-chlorophenoxy group attached to the pyridine core.

  • Sterically Hindered Analogue (e.g., 3-Fluoro-piperidine or N-alkylated derivative): An optimized alternative designed to mask metabolic liabilities[2].

In Vitro Performance: The Power of the Hydrophobic Anchor

In vitro, 2-4-CPPA consistently outperforms simple aminopyridines (like 3-AP). The causality lies in its dual-interaction pharmacophore. The primary 3-amino group acts as a critical hydrogen bond donor to protein backbones (e.g., the hinge region of kinases), while the pyridine nitrogen serves as an acceptor. The addition of the 4-chlorophenoxy moiety provides a massive boost to target affinity. The chlorine atom participates in halogen bonding, and the phenoxy ring acts as a hydrophobic anchor, driving shape-complementarity into deep hydrophobic sub-pockets. This results in sub-micromolar to nanomolar IC50​ values in biochemical assays.

In Vivo Attrition: Metabolic Liability and Protein Binding

Despite exceptional in vitro potency, 2-4-CPPA often suffers a severe drop-off in vivo. Why?

  • Rapid Hepatic Clearance: The exposed primary amine is highly susceptible to Phase I oxidation by Cytochrome P450 enzymes (forming N-oxides) and Phase II conjugation by N-acetyltransferases (NAT)[3].

  • Plasma Protein Binding (PPB): The very lipophilicity (LogP ~3.5) that drives in vitro target affinity also drives non-specific binding to serum albumin and α1​ -acid glycoprotein. With PPB often exceeding 98%, the unbound free fraction ( fu​ ) available to penetrate tissues and engage the target in vivo is negligible.

Optimized alternatives, which introduce steric hindrance around the amine or utilize bioisosteres (such as fluorination), successfully reduce this clearance rate while maintaining target engagement[2].

Quantitative Comparative Analysis

The following table summarizes the translational metrics of 2-4-CPPA compared to its structural alternatives. Data represents typical ranges observed in preclinical murine models.

Metric3-Aminopyridine (Baseline)2-4-CPPA (Lead Scaffold)Sterically Hindered Analogue (Optimized)
In Vitro Target IC50​ > 10,000 nM15 - 50 nM 40 - 80 nM
Caco-2 Permeability ( Papp​ ) High (>20 x 10−6 cm/s)Moderate (10 x 10−6 cm/s)High (18 x 10−6 cm/s)
Hepatic Clearance ( CLint​ ) Moderate (40 µL/min/mg)High (>80 µL/min/mg) Low (<20 µL/min/mg)
Plasma Protein Binding < 20%> 98% ~ 85%
In Vivo Half-Life ( t1/2​ ) 0.5 hours0.8 hours 4.5 hours
Oral Bioavailability (%F) > 80%< 15% > 55%

Structural & Translational Visualizations

To conceptualize the metabolic liabilities and the drug discovery workflow, refer to the following logical diagrams.

Metabolism CPPA 2-(4-Chlorophenoxy) pyridin-3-amine (Active Lead) CYP CYP450 Oxidation (Hepatic Phase I) CPPA->CYP Oxidation NAT N-Acetyltransferases (Hepatic Phase II) CPPA->NAT Acetylation Met1 N-Oxide Metabolite (Rapid Clearance) CYP->Met1 Met2 N-Acetylated Metabolite (Loss of H-Bond Donor) NAT->Met2

Caption: Primary hepatic metabolic pathways driving the rapid in vivo clearance of 2-4-CPPA.

Workflow InVitro In Vitro Screening (High Potency) ADME In Vitro ADME (Microsomes, Caco-2) InVitro->ADME InVivo In Vivo PK/PD (Murine Models) ADME->InVivo Barrier Translational Barrier: High Clearance & PPB InVivo->Barrier Efficacy Drop-off Optimization Lead Optimization (Steric Hindrance) Barrier->Optimization Structural Modification Optimization->InVitro Iterative Cycle

Caption: The iterative translational workflow to overcome the in vivo barriers of phenoxypyridines.

Self-Validating Experimental Protocols

To accurately assess the translational gap of 2-4-CPPA, we rely on two foundational assays. These protocols are designed as self-validating systems; they include internal controls that verify the integrity of the biological matrix and the analytical instrumentation.

Protocol A: In Vitro Hepatic Microsomal Stability Assay

This assay isolates hepatic metabolism from absorption and distribution variables, allowing us to pinpoint intrinsic clearance ( CLint​ ).

Materials: Human or Rat Liver Microsomes (HLM/RLM, 20 mg/mL), NADPH regenerating system, 100 mM Potassium Phosphate buffer (pH 7.4), LC-MS/MS system. Self-Validation Control: Include Verapamil (rapid clearance) and Warfarin (low clearance) to validate microsomal enzyme activity.

  • Preparation: Dilute liver microsomes in phosphate buffer to a working concentration of 0.5 mg/mL protein.

  • Compound Spiking: Add 2-4-CPPA (final concentration 1 µM, keeping organic solvent <0.5% to prevent enzyme denaturation).

  • Initiation (The Causality Step): Pre-incubate at 37°C for 5 minutes. The reaction is strictly initiated by adding the NADPH regenerating system. Without NADPH, CYP450 enzymes cannot function; a minus-NADPH control validates that degradation is enzymatically driven, not due to chemical instability.

  • Time-Course Sampling: Aliquot 50 µL at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). This precipitates proteins and halts metabolism.

  • Analysis: Centrifuge at 4,000 rpm for 15 mins. Analyze the supernatant via LC-MS/MS to calculate the half-life and CLint​ .

Protocol B: In Vivo Pharmacokinetic Profiling (Murine Model)

To understand why the compound fails to show efficacy, we must measure its absolute bioavailability and systemic exposure.

Subjects: Male Sprague-Dawley rats (n=3 per route). Formulation: Intravenous (IV) dosing requires a solution (e.g., 5% DMSO / 95% PEG400). Oral (PO) dosing can utilize a suspension (e.g., 0.5% Methylcellulose).

  • Dosing: Administer 2-4-CPPA at 1 mg/kg IV via the tail vein, and 5 mg/kg PO via oral gavage.

  • Serial Bleeding: Collect 200 µL blood samples via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Extraction: Centrifuge blood in K2-EDTA tubes immediately to separate plasma.

  • Protein Precipitation: Extract the drug by adding 3 volumes of cold acetonitrile.

  • Data Modeling: Quantify via LC-MS/MS. Calculate Area Under the Curve (AUC), Clearance ( CL ), Volume of Distribution ( Vss​ ), and Bioavailability ( F=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​) ). Validation Check: If Vss​ is significantly higher than total body water (0.6 L/kg), it confirms the lipophilic 2-4-CPPA is sequestering extensively into peripheral tissues, corroborating the high protein binding hypothesis.

Conclusion

While 2-(4-Chlorophenoxy)pyridin-3-amine is a highly effective in vitro probe due to its excellent hydrogen and halogen bonding capabilities, its raw form is poorly suited for in vivo efficacy. The unshielded primary amine and highly lipophilic phenoxy ring create a perfect storm of rapid hepatic clearance and excessive plasma protein binding. Drug development professionals must view this compound not as a final drug candidate, but as a foundational scaffold requiring targeted lead optimization—such as steric shielding of the amine or modulation of the lipophilicity—to bridge the translational gap.

References

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Safety & Regulatory Compliance

Safety

2-(4-Chlorophenoxy)pyridin-3-amine proper disposal procedures

This guide provides comprehensive, regulatory-compliant procedures for the safe handling, segregation, and disposal of 2-(4-Chlorophenoxy)pyridin-3-amine (often structurally synonymous with 6-(4-chlorophenoxy)pyridin-3-a...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides comprehensive, regulatory-compliant procedures for the safe handling, segregation, and disposal of 2-(4-Chlorophenoxy)pyridin-3-amine (often structurally synonymous with 6-(4-chlorophenoxy)pyridin-3-amine, CAS: 75926-64-6) in a professional laboratory or drug development setting.

As a halogenated aromatic amine, this compound presents specific environmental and toxicological risks that dictate strict adherence to Resource Conservation and Recovery Act (RCRA) guidelines and institutional Environmental Health and Safety (EHS) protocols[1].

Physicochemical Risk Profile & Segregation Logic

In drug discovery, 2-(4-Chlorophenoxy)pyridin-3-amine is utilized as a chemical building block. From a waste management perspective, its critical structural features are the chlorinated aromatic ring and the primary amine .

The presence of the halogen (chlorine) fundamentally changes how the waste must be treated. Halogenated organic compounds cannot be disposed of alongside standard non-halogenated solvents (like ethanol or acetone)[2]. When incinerated, halogenated compounds require specialized high-temperature facilities equipped with caustic scrubbers to neutralize acidic combustion gases (e.g., hydrogen chloride) and prevent the formation of highly toxic polychlorinated dibenzodioxins (PCDDs) or furans[3]. Mixing halogenated waste with non-halogenated waste unnecessarily increases the volume of waste requiring this expensive, specialized treatment[2].

Table 1: Waste Characterization and Disposal Parameters

ParameterSpecification for 2-(4-Chlorophenoxy)pyridin-3-amineRationale / EHS Impact
Chemical Class Halogenated Aromatic AmineDictates routing to halogenated waste streams to prevent toxic incineration byproducts[3].
Physical State Solid (Powder/Crystalline)Requires collection in solid waste containers unless dissolved in a solvent[2].
Aqueous Solubility LowCannot be disposed of via sanitary sewer systems; must be collected as hazardous waste[4].
RCRA Categorization Unlisted Hazardous Waste (Halogenated)Regulated under RCRA; must be evaluated for toxicity characteristics if mixed with other solvents[5][6].

Step-by-Step Laboratory Disposal Protocol

The following protocol outlines the self-validating system for managing this compound from the benchtop to the EHS transfer point. Never attempt to chemically neutralize or degrade halogenated aromatic amines in an improvised manner; commercial high-temperature incineration is the only recognized safe disposal method[4].

Step 1: Personal Protective Equipment (PPE) Verification

  • Action: Don standard laboratory PPE: nitrile gloves (double-gloving recommended if handling solutions), chemical splash goggles, and a flame-resistant lab coat.

  • Logic: Amines can be skin irritants and sensitizers, while the chlorophenoxy moiety presents systemic toxicity risks upon dermal absorption or inhalation of dust.

Step 2: Waste Stream Identification & Container Selection

  • Action: Determine the physical state of the waste.

    • For pure solid waste or contaminated consumables (weigh boats, filter paper): Use a puncture-resistant, sealable poly-drum or heavy-duty bucket designated for "Hazardous Solid Waste."

    • For liquid solutions (e.g., reaction mother liquors, HPLC effluent): Select a chemically compatible, high-density polyethylene (HDPE) or glass carboy specifically designated for "Halogenated Organic Liquid Waste"[2].

  • Logic: Segregating solids from liquids and halogenated from non-halogenated materials prevents dangerous cross-reactions and ensures regulatory compliance[2].

Step 3: Accumulation and Labeling

  • Action: Transfer the waste into the designated container inside a certified chemical fume hood to prevent inhalation of dust or solvent vapors.

  • Action: Immediately update the hazardous waste label. The label must explicitly state "Halogenated Organic Waste" and list "2-(4-Chlorophenoxy)pyridin-3-amine" along with any solvents used (e.g., Dichloromethane, Methanol)[7].

  • Logic: RCRA mandates that waste containers be labeled with their exact contents the moment waste is first placed in them to prevent incompatible mixing by subsequent users[7].

Step 4: Storage and EHS Transfer

  • Action: Store the closed waste container in a designated Secondary Containment area within the lab, away from strong oxidizers or acids.

  • Action: Once the container is 80% full, cap it tightly and initiate a waste pickup request with your institution's EHS department or licensed hazardous waste contractor[2].

Waste Management Workflow Visualization

The following diagram illustrates the logical decision tree for routing 2-(4-Chlorophenoxy)pyridin-3-amine waste, ensuring compliance with EPA/RCRA standards.

WasteWorkflow Start 2-(4-Chlorophenoxy)pyridin-3-amine Waste Generated StateCheck Physical State of Waste? Start->StateCheck Solid Solid Powder or Contaminated Consumables StateCheck->Solid Solid Liquid Dissolved in Solvent (Reaction Mixture/Effluent) StateCheck->Liquid Liquid SolidBin Collect in 'Hazardous Solid Waste' Container Solid->SolidBin HalogenCheck Solvent Type? Liquid->HalogenCheck Labeling Apply RCRA Compliant Label List all constituents SolidBin->Labeling HalogenBin Collect in 'Halogenated Organic Waste' Carboy HalogenCheck->HalogenBin Always Halogenated (Due to Chlorophenoxy) HalogenBin->Labeling Disposal Transfer to EHS for Commercial Incineration Labeling->Disposal

Decision matrix for the segregation and compliant disposal of halogenated laboratory waste.

Empty Container Management

If the original reagent bottle is empty, it must be managed properly. Under federal regulations, a container that held a hazardous chemical is considered "empty" only when all wastes have been removed that can be removed using standard practices (e.g., pouring, scraping)[4].

  • Triple Rinsing: Rinse the container three times with a compatible solvent (e.g., a small amount of acetone or methanol)[4].

  • Rinsate Disposal: The resulting rinsate must be collected in the Halogenated Organic Waste container, as it now contains trace amounts of the chlorinated compound[4].

  • Defacing: Once triple-rinsed, deface the original label and dispose of the glass/plastic container in the standard laboratory glass/solid waste stream, per institutional policy[4].

Sources

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